GKA50 quarterhydrate

Core Science & Biosynthesis

GKA50 Quarterhydrate: A Deep Dive into its Potentiation of Glucose-Stimulated Insulin Secretion

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GKA50 quarterhydrate is a potent, small-molecule allosteric activator of the glucokinase (GK) enzyme, a critical regulator of glucose homeostasis. By enhancing the catalytic activity of GK, GKA50 effectively lowers the threshold for glucose-stimulated insulin (B600854) secretion (GSIS) in pancreatic β-cells and enhances glucose metabolism.[1] This technical guide provides a comprehensive overview of the mechanism of action of GKA50, detailing its effects on key signaling pathways that govern insulin release, β-cell proliferation, and apoptosis. Quantitative data from key studies are summarized, and detailed experimental methodologies are provided to facilitate further research.

Core Mechanism of Action

GKA50 functions as a non-essential allosteric activator of glucokinase.[2] By binding to a site distinct from the glucose-binding site, GKA50 increases the enzyme's affinity for glucose and its maximal reaction velocity (Vmax).[2] This potentiation of glucokinase activity leads to an increased rate of glucose phosphorylation to glucose-6-phosphate within pancreatic β-cells. The subsequent rise in the ATP/ADP ratio triggers the closure of ATP-sensitive potassium (KATP) channels, leading to membrane depolarization, calcium influx, and ultimately, the exocytosis of insulin-containing granules.[2]

Quantitative Efficacy of GKA50 Quarterhydrate

The potency and efficacy of GKA50 have been quantified across various in vitro and in vivo assays, demonstrating its significant effects on glucokinase activity, insulin secretion, and β-cell health.

Parameter	Value	Cell/System	Glucose Concentration	Reference
Glucokinase Activation
EC₅₀	33 nM	Mouse Islets of Langerhans	5 mM	[3][4][5][6]
EC₅₀	0.022 µM	Human Glucokinase (enzymatic activity)	Not Specified	[3][5]
Insulin Secretion
EC₅₀	0.065 µM	INS-1 Cells	Not Specified	[3][5]
EC₅₀	~0.3 µM	MIN6 Cells	5 mM	[7][8][9]
Cell Proliferation
EC₅₀	1 to 2 µM	INS-1 Cells	Not Specified	[3][5]
In Vivo Glucose Lowering
Effective Dose	1-30 mg/kg (p.o.)	High-fat fed female rats (Oral Glucose Tolerance Test)	Not Applicable	[3][5]

Signaling Pathways

Glucose-Stimulated Insulin Secretion (GSIS) Pathway

The primary pathway activated by GKA50 is the canonical GSIS pathway. By amplifying the initial step of glucose metabolism, GKA50 effectively lowers the glucose threshold for insulin release.[2]

Caption: GKA50 Augmented GSIS Pathway.

Pro-survival and Proliferative Pathways

Beyond its effects on acute insulin secretion, GKA50 promotes β-cell health and mass by activating pro-survival and proliferative pathways.[2] Studies have shown that glucokinase activators can upregulate Insulin Receptor Substrate-2 (IRS-2), leading to the activation of the Protein Kinase B (Akt) signaling cascade.[1][10][11][12] Activated Akt, in turn, can phosphorylate and inactivate the pro-apoptotic protein BAD (Bcl2-associated agonist of cell death), thereby promoting cell survival.[2][10][11]

Caption: GKA50 Pro-survival and Proliferative Signaling.

Experimental Protocols

In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay

Objective: To determine the effect of GKA50 on insulin secretion from pancreatic β-cells (e.g., MIN6 cells, INS-1 cells) or isolated islets of Langerhans in response to varying glucose concentrations.

Methodology:

• Cell/Islet Culture: Culture pancreatic β-cells or isolate islets from mice, rats, or humans using standard protocols.[8][9]

• Pre-incubation: Pre-incubate cells/islets in a low-glucose buffer (e.g., 2-3 mmol/l glucose) for 1-2 hours to establish a basal insulin secretion rate.[7]

• Stimulation: Incubate the cells/islets with various concentrations of GKA50 (e.g., 30 nmol/l to 10 µmol/l) in the presence of different glucose concentrations (e.g., 2, 5, 10 mmol/l).[7][8][9] Include a vehicle control (e.g., DMSO) and a positive control (e.g., tolbutamide).[7][8][9]

• Sample Collection: After a defined incubation period (e.g., 60 minutes), collect the supernatant.

• Insulin Measurement: Quantify the insulin concentration in the supernatant using an enzyme-linked immunosorbent assay (ELISA).[7][8][9]

• Data Analysis: Normalize insulin secretion to the total protein or DNA content. Plot the insulin secretion as a function of GKA50 concentration at each glucose level to determine the EC₅₀ values.[8][9]

Measurement of Intracellular Calcium ([Ca²⁺]i)

Objective: To assess the effect of GKA50 on intracellular calcium mobilization in pancreatic β-cells.

Methodology:

• Cell Loading: Load cultured β-cells or isolated islets with a calcium-sensitive fluorescent indicator, such as Fura-2 AM.[7][8][9]

• Perfusion: Place the loaded cells/islets on a microscope stage equipped for ratiometric fluorescence imaging and perfuse with a buffer containing a basal glucose concentration.

• Baseline Measurement: Excite the cells alternately with light at 340 nm and 380 nm and measure the fluorescence emission at ~510 nm.[1] Establish a baseline fluorescence ratio (340/380).[1]

• Stimulation: Introduce GKA50 into the perfusion buffer at various concentrations and in the presence of different glucose levels.

• Data Recording: Continuously record the fluorescence ratio. An increase in the 340/380 ratio indicates an increase in intracellular Ca²⁺ concentration.[1]

Cell Proliferation and Apoptosis Assays

Objective: To evaluate the long-term effects of GKA50 on β-cell proliferation and apoptosis.

Methodology:

• Cell Culture: Culture INS-1 cells in appropriate media.

• Treatment: Treat the cells with varying concentrations of GKA50 (e.g., 0.01-100 µM) for 24 hours to assess proliferation.[3][5] For apoptosis studies, induce apoptosis by culturing cells in high glucose conditions (e.g., 40 µM glucose) for 2-4 days in the presence or absence of GKA50 (e.g., 1.2 µM).[3][5][11]

• Proliferation Assay: Measure cell proliferation using standard methods such as BrdU incorporation or MTT assay.

• Apoptosis Assay: Measure apoptosis by quantifying caspase-3 activity or using TUNEL staining.[10]

• Western Blot Analysis: Analyze the protein levels and phosphorylation status of key signaling molecules like IRS-2, Akt, and BAD via immunoblotting.[10][11][12]

Experimental Workflow

Caption: Overall Experimental Workflow for GKA50 Characterization.

Conclusion

GKA50 quarterhydrate is a potent glucokinase activator that enhances insulin secretion in a glucose-dependent manner.[1] Its mechanism of action extends beyond the acute regulation of insulin release to include the promotion of β-cell proliferation and the inhibition of apoptosis.[1][2] The quantitative data and detailed methodologies presented in this guide provide a solid foundation for further research and development of GKA50 and similar glucokinase activators as potential therapeutic agents for type 2 diabetes. While promising, the development of glucokinase activators has faced challenges, including the potential for hypoglycemia and other adverse effects, highlighting the need for continued investigation into next-generation compounds with improved safety profiles.[13][14][15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. xcessbio.com [xcessbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. GKA50 quarterhydrate - Ace Therapeutics [acetherapeutics.com]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. Glucose-dependent modulation of insulin secretion and intracellular calcium ions by GKA50, a glucokinase activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells | Semantic Scholar [semanticscholar.org]
• 13. mdpi.com [mdpi.com]
• 14. The efficacy and safety of glucokinase activators for the treatment of type-2 diabetes mellitus: A protocol for systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluating the Overall Safety of Glucokinase Activators in Patients with Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]

GKA50 Quarterhydrate: A Deep Dive into Modulated Cellular Pathways and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

GKA50 quarterhydrate is a potent, small-molecule allosteric activator of the glucokinase (GK) enzyme, a critical regulator of glucose homeostasis. By enhancing the catalytic activity of GK, GKA50 quarterhydrate effectively lowers the threshold for glucose-stimulated insulin (B600854) secretion (GSIS) in pancreatic β-cells and enhances glucose metabolism.[1] This technical guide provides a comprehensive overview of the cellular pathways modulated by GKA50 quarterhydrate treatment, with a focus on its mechanism of action in pancreatic β-cells. This document summarizes key quantitative data from in vitro and in vivo studies, offers detailed experimental methodologies for key assays, and presents visual representations of the core signaling pathways and experimental workflows.

Mechanism of Action and Core Cellular Pathways

The primary mechanism of action of GKA50 quarterhydrate is its direct allosteric activation of the glucokinase enzyme.[1] This activation leads to an increased rate of glucose phosphorylation to glucose-6-phosphate, the first and rate-limiting step of glycolysis in pancreatic β-cells.[1] This enhancement of glucokinase activity modulates two principal cellular pathways: the potentiation of Glucose-Stimulated Insulin Secretion (GSIS) and the activation of pro-proliferative and anti-apoptotic signaling cascades.

Potentiation of Glucose-Stimulated Insulin Secretion (GSIS)

GKA50 quarterhydrate significantly enhances the canonical GSIS pathway in pancreatic β-cells. By amplifying the initial step of glucose metabolism, GKA50 effectively lowers the glucose threshold for insulin release.[2] This glucose-dependent modulation of insulin secretion is a key therapeutic advantage, potentially reducing the risk of hypoglycemia.[3][4] The activation of glucokinase by GKA50 leads to an increased intracellular ATP/ADP ratio, which in turn closes ATP-sensitive potassium (KATP) channels. This results in membrane depolarization, opening of voltage-gated calcium channels, and subsequent influx of Ca2+, which triggers the exocytosis of insulin-containing granules.[5] GKA50 is a Ca2+-dependent modulator of insulin secretion.[6]

GKA50-Augmented GSIS Pathway in Pancreatic β-cells.

Pro-proliferative and Anti-apoptotic Signaling

Beyond its acute effects on insulin secretion, GKA50 quarterhydrate promotes β-cell health and mass by activating pro-survival and proliferative pathways. Studies have demonstrated that glucokinase activators can upregulate Insulin Receptor Substrate-2 (IRS-2), leading to the activation of the Protein Kinase B (Akt) signaling cascade.[2][7] Activated Akt, in turn, can phosphorylate and inactivate the pro-apoptotic protein BAD (Bcl2-associated agonist of cell death), thereby promoting cell survival.[2][7] GKA50 has been shown to prevent INS-1 cell apoptosis induced by chronic high glucose conditions.[7][8]

Pro-proliferative and Anti-apoptotic Signaling of GKA50.

Quantitative Data on GKA50 Quarterhydrate Efficacy

The following tables summarize the key quantitative data from in vitro and in vivo preclinical studies of GKA50 quarterhydrate.

Parameter	Experimental System	Condition	EC50	Reference
Glucokinase Activation	Human Glucokinase	5 mM Glucose	22 nM	[6]
Glucokinase Activation	-	5 mM Glucose	33 nM	[6]
Insulin Secretion	INS-1 Cells	-	65 nM	[2][6]
Cell Proliferation	INS-1 Cells	24 hours	1-2 µM	[2][6]

Table 1: In Vitro Efficacy of GKA50 Quarterhydrate.

Animal Model	Dosing	Effect	Reference
High-fat fed female rats	1-30 mg/kg (p.o.)	Significant glucose lowering in an oral glucose tolerance test.	[6]

Table 2: In Vivo Efficacy of GKA50 Quarterhydrate.

Detailed Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments to assess the effects of GKA50 quarterhydrate are provided below.

In Vitro Assays

This assay measures the direct effect of GKA50 quarterhydrate on the enzymatic activity of glucokinase. A common method is a coupled enzyme assay where the product of the glucokinase reaction, glucose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP+ to NADPH, which can be measured spectrophotometrically.[2]

• Reagent Preparation : Prepare a reaction buffer containing recombinant human glucokinase, a specific concentration of glucose (e.g., 5 mM), and ATP.

• Compound Addition : Add varying concentrations of GKA50 quarterhydrate (or vehicle control) to the reaction mixture.

• Incubation : Incubate the reaction at 37°C for a defined period.

• Detection : Measure the production of glucose-6-phosphate. This is often done using a coupled enzyme assay where G6P is converted to 6-phosphogluconate by G6P dehydrogenase, with the concomitant reduction of NADP+ to NADPH, which can be measured spectrophotometrically or fluorometrically.

• Data Analysis : Plot the rate of G6P production against the concentration of GKA50 quarterhydrate to determine the EC50 value.

This assay evaluates the effect of GKA50 quarterhydrate on insulin secretion from pancreatic β-cells (e.g., INS-1 or MIN6 cells) or isolated islets in response to glucose.[9]

• Cell/Islet Culture : Culture pancreatic β-cells (e.g., INS-1, MIN6) or isolated pancreatic islets under standard conditions.

• Pre-incubation : Wash the cells/islets and pre-incubate them in a low-glucose buffer (e.g., 2-3 mM glucose) for 1-2 hours to establish a basal insulin secretion rate.

• Treatment : Replace the pre-incubation buffer with buffer containing varying concentrations of glucose with or without different concentrations of GKA50 quarterhydrate. Incubate for 1-2 hours at 37°C.

• Sample Collection : Collect the supernatant from each well.

• Insulin Measurement : Measure the insulin concentration in the supernatant using an enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis : Plot insulin secretion against glucose concentration to assess the effect of GKA50 quarterhydrate on the glucose-response curve.

This assay assesses the effect of GKA50 quarterhydrate on β-cell proliferation by measuring the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic analog of thymidine, into newly synthesized DNA.[7]

• Cell Seeding : Seed INS-1 cells in a 96-well plate and allow them to adhere.

• Treatment : Treat the cells with varying concentrations of GKA50 quarterhydrate in a low-glucose medium for 24-48 hours.

• BrdU Labeling : Add BrdU to the culture medium and incubate for a defined period to allow for its incorporation into the DNA of proliferating cells.

• Detection : Fix the cells and detect the incorporated BrdU using an anti-BrdU antibody conjugated to an enzyme (e.g., horseradish peroxidase) followed by the addition of a substrate to produce a colorimetric or chemiluminescent signal.

• Data Analysis : Measure the signal intensity, which is proportional to the amount of BrdU incorporated and thus to the rate of cell proliferation.

In Vivo Efficacy Studies

The following outlines a general workflow for assessing the in vivo efficacy of GKA50 quarterhydrate in rodent models of diabetes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Discovery and development of GKA50 as a glucokinase activator

An In-depth Technical Guide on the Discovery and Development of GKA50 as a Glucokinase Activator

Abstract

GKA50 is a potent, small-molecule allosteric activator of the enzyme glucokinase (GK), a critical regulator of glucose homeostasis.[1] By enhancing the catalytic activity of GK, GKA50 effectively lowers the threshold for glucose-stimulated insulin (B600854) secretion (GSIS) in pancreatic β-cells and enhances glucose metabolism.[1] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of GKA50. It details its effects on key signaling pathways governing insulin release, β-cell proliferation, and hepatic glucose uptake. Quantitative data from key studies are summarized, and detailed experimental methodologies are provided to facilitate further research and development in the field of diabetes therapeutics.

Introduction: Glucokinase as a Therapeutic Target

Glucokinase (GK), also known as hexokinase IV, is a pivotal enzyme in glucose metabolism, functioning as a glucose sensor in key metabolic tissues like the pancreas and liver.[2][3][4] In pancreatic β-cells, GK is the rate-limiting enzyme for glucose metabolism, which in turn regulates insulin secretion.[3][5][6] In the liver, GK controls the uptake and conversion of glucose into glycogen (B147801) for storage.[3][6]

Given its central role, dysfunction in GK activity is linked to metabolic disorders. Inactivating mutations can lead to hyperglycemia and a form of diabetes (MODY2), while activating mutations are associated with hypoglycemia.[3][7] This has established GK as an attractive therapeutic target for type 2 diabetes (T2D).[2] Glucokinase activators (GKAs) are a class of small molecules that bind to an allosteric site on the GK enzyme, increasing its affinity for glucose and enhancing its maximal reaction velocity (Vmax).[4][6][8][9] This dual action offers a comprehensive approach to glycemic control by targeting both impaired insulin secretion and hepatic glucose disposal, two key defects in T2D.[2] GKA50 is a novel and potent GKA that has demonstrated significant glucose-lowering effects in preclinical models.[2][8]

GKA50: Quantitative Efficacy

The potency and efficacy of GKA50 have been characterized in a variety of in vitro and in vivo studies. The key quantitative data are summarized in the tables below for clarity and comparison.

Table 1: In Vitro Efficacy of GKA50

Parameter	System/Cell Line	Condition	Value	Reference(s)
Glucokinase Activation	Recombinant Human Glucokinase	5 mM Glucose	EC₅₀ = 33 nM	[2][10][11]
Insulin Secretion	Pancreatic INS-1 Cells	Glucose-stimulated	EC₅₀ = 0.065 µM	[10][11]
Cell Proliferation	Pancreatic INS-1 Cells	24 hours	EC₅₀ = 1 to 2 µM	[10]

| Apoptosis Reduction | Pancreatic INS-1 Cells | Chronic high glucose | 1.2 µM GKA50 reduces apoptosis |[10] |

EC₅₀ (Half-maximal effective concentration) represents the concentration of a compound that induces a response halfway between the baseline and maximum. A lower EC₅₀ value indicates higher potency.

Table 2: In Vivo Efficacy of GKA50

Parameter	Animal Model	Dosing	Effect	Reference(s)

| Glucose Lowering | High fat fed female rats | 1-30 mg/kg; p.o. | Significant glucose lowering in an oral glucose tolerance test (OGTT) |[10][11] |

Mechanism of Action and Signaling Pathways

GKA50 exerts its therapeutic effects through multiple mechanisms, primarily centered on the allosteric activation of glucokinase in the pancreas and liver.

Potentiation of Glucose-Stimulated Insulin Secretion (GSIS) in Pancreatic β-Cells

The primary mechanism of GKA50 is the direct allosteric activation of glucokinase in pancreatic β-cells.[1] By increasing GK's affinity for glucose, GKA50 enhances the rate of glucose phosphorylation to glucose-6-phosphate. This accelerates glycolysis, leading to an increased ATP/ADP ratio. The rise in ATP triggers the closure of ATP-sensitive potassium (KATP) channels, causing membrane depolarization. This opens voltage-gated calcium channels, leading to an influx of Ca²⁺ which ultimately triggers the exocytosis of insulin-containing granules.[3][8][9]

Caption: GKA50 enhances the glucose-stimulated insulin secretion pathway in pancreatic β-cells.

Enhancement of Hepatic Glucose Metabolism

In hepatocytes, GKA50-mediated activation of glucokinase promotes the conversion of glucose to glucose-6-phosphate.[2] This increase in intracellular G6P stimulates glycogen synthesis, effectively increasing the liver's capacity for glucose uptake and storage from the bloodstream. This action contributes significantly to reducing overall hepatic glucose output and lowering postprandial blood glucose levels.[2][8]

Caption: GKA50's mechanism of action in enhancing hepatic glucose uptake and metabolism.

Pro-Proliferative and Anti-Apoptotic Effects

Beyond its acute effects on glucose metabolism, GKA50 has been shown to promote β-cell health and survival.[9] Studies indicate that GKAs can upregulate Insulin Receptor Substrate-2 (IRS-2), leading to the activation of the Protein Kinase B (Akt) signaling cascade.[1][12] Activated Akt can phosphorylate and inactivate the pro-apoptotic protein BAD (Bcl2-associated agonist of cell death), thereby promoting cell survival and protecting β-cells from apoptosis induced by chronic high glucose conditions.[9][12] This suggests a potential for GKA50 to preserve or even increase functional β-cell mass.[12]

Caption: Pro-survival and anti-apoptotic signaling pathway activated by GKA50 in β-cells.

Experimental Protocols

Reproducible methodologies are critical for the evaluation of glucokinase activators. The following sections detail generalized protocols for key experiments used in the characterization of GKA50.

In Vitro Glucokinase Activation Assay

This assay directly measures the ability of a compound to enhance the enzymatic activity of glucokinase.[13]

• Objective: To determine the EC₅₀ of GKA50 for human glucokinase.

• Materials: Recombinant human glucokinase, Glucose, ATP, NADP+, Glucose-6-Phosphate Dehydrogenase (G6PDH), reaction buffer (containing MgCl₂), GKA50.[13]

• Procedure:

  • Prepare a reaction mixture containing buffer, MgCl₂, ATP, NADP+, and G6PDH.[13]

  • Add GKA50 at various concentrations to the wells of a microplate.

  • Add a fixed, sub-saturating concentration of glucose (e.g., 5 mM) to the mixture.[13]

  • Initiate the reaction by adding recombinant glucokinase.[13]

  • The reaction is coupled: GK produces glucose-6-phosphate, which is then oxidized by G6PDH, reducing NADP+ to NADPH.

  • Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADPH and is proportional to GK activity.[13]

• Data Analysis: Plot the enzyme activity against the log of the GKA50 concentration and fit the data to a sigmoidal dose-response curve to calculate the EC₅₀ value.[13]

In Vitro Insulin Secretion Assay

This assay assesses the effect of GKA50 on glucose-stimulated insulin secretion from pancreatic β-cell lines or isolated islets.

• Objective: To quantify the potentiation of GSIS by GKA50.

• Materials: Pancreatic β-cell line (e.g., INS-1) or isolated pancreatic islets, culture media, Krebs-Ringer Bicarbonate (KRB) buffer with low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose, GKA50, Insulin ELISA kit.[13][14]

• Procedure:

  • Culture INS-1 cells or islets under standard conditions.[13]

  • Pre-incubate the cells in KRB buffer with low glucose for 1-2 hours to establish a basal insulin secretion rate.[13]

  • Replace the buffer with treatment solutions: low glucose, high glucose, and high glucose plus varying concentrations of GKA50.

  • Incubate for a defined period (e.g., 1 hour).

  • Collect the supernatant and measure the concentration of secreted insulin using a commercial ELISA kit.[14]

• Data Analysis: Compare insulin secretion levels across different conditions. Calculate the EC₅₀ for GKA50's effect on insulin secretion at a stimulatory glucose concentration.

Cell Proliferation and Apoptosis Assays

These assays evaluate the long-term effects of GKA50 on β-cell health.

• Objective: To determine if GKA50 promotes β-cell proliferation and prevents apoptosis.

• Methods:

  • Proliferation: Assessed using BrdU (5-bromo-2'-deoxyuridine) incorporation assays. INS-1 cells are treated with GKA50 for 24-48 hours, and the amount of BrdU incorporated into newly synthesized DNA is quantified.[12]

  • Apoptosis: Measured by quantifying caspase-3 activity. INS-1 cells are exposed to chronic high glucose to induce apoptosis, with or without GKA50 treatment. Caspase-3 activity, a marker of apoptosis, is then measured using a specific substrate.[12]

• Protein Analysis: Immunoblotting (Western blot) can be used to detect changes in the levels and phosphorylation status of key proteins in the survival pathway, such as IRS-2, Akt, and BAD.[12]

In Vivo Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard preclinical model to assess the glucose-lowering efficacy of a compound in vivo.

• Objective: To evaluate the effect of GKA50 on glucose tolerance in a diabetic or insulin-resistant animal model.

• Materials: Diabetic or high-fat diet-fed rats/mice, GKA50, vehicle control, oral gavage needles, glucometer.[14]

• Procedure:

  • Fast animals overnight (e.g., 16 hours).

  • Administer GKA50 or vehicle orally at a specific time before the glucose challenge.

  • At time 0, collect a baseline blood sample from the tail vein.

  • Administer a glucose bolus orally (e.g., 2 g/kg).[14]

  • Measure blood glucose levels at specific time points (e.g., 15, 30, 60, and 120 minutes) after the glucose challenge.[14]

• Data Analysis: Plot blood glucose concentration over time. Calculate the Area Under the Curve (AUC) for the glucose excursion. A significant reduction in the AUC for the GKA50-treated group compared to the vehicle group indicates improved glucose tolerance.

Preclinical Development Workflow

The discovery and development of a glucokinase activator like GKA50 follows a logical progression from initial screening to in vivo validation.

Caption: A logical workflow for the preclinical discovery and development of a GKA.

Conclusion

GKA50 is a potent glucokinase activator with a well-defined, dual mechanism of action that addresses key pathophysiological defects in type 2 diabetes.[2] By enhancing glucose-stimulated insulin secretion from pancreatic β-cells and promoting hepatic glucose uptake, GKA50 demonstrates significant glucose-lowering effects in preclinical models.[2] Furthermore, its positive effects on β-cell proliferation and survival suggest the potential for long-term benefits in preserving β-cell function.[12] The comprehensive data and established experimental protocols presented in this guide provide a solid foundation for the continued investigation and clinical development of GKA50 and next-generation glucokinase activators as a promising therapeutic strategy for the management of type 2 diabetes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. What are glucokinase activators and how do they work? [synapse.patsnap.com]
• 5. Insights into Mechanism of Glucokinase Activation: OBSERVATION OF MULTIPLE DISTINCT PROTEIN CONFORMATIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research and development of glucokinase activators for diabetes therapy: theoretical and practical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

The Allosteric Activation of Glucokinase by GKA50: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mechanism and quantitative aspects of glucokinase (GK) activation by the allosteric activator, GKA50. Glucokinase, a key enzyme in glucose metabolism, functions as a glucose sensor in pancreatic β-cells and a gatekeeper for glucose disposal in the liver.[1] Allosteric activation of GK by small molecules like GKA50 presents a promising therapeutic strategy for type 2 diabetes by enhancing glucose-stimulated insulin (B600854) secretion and hepatic glucose uptake.[1]

Mechanism of Action

GKA50 is a potent, small-molecule allosteric activator of glucokinase.[2] It binds to a site on the enzyme distinct from the glucose-binding site, inducing a conformational change.[3][4] This allosteric modulation increases the enzyme's affinity for glucose and enhances its maximal catalytic rate (Vmax).[2][4] The activation of glucokinase by GKA50 is a glucose-dependent process, which is anticipated to minimize the risk of hypoglycemia at normal blood glucose levels.[1]

In pancreatic β-cells, the GKA50-mediated activation of glucokinase accelerates the conversion of glucose to glucose-6-phosphate.[1] This is the rate-limiting step in glycolysis, and its enhancement leads to increased ATP production. The subsequent closure of ATP-sensitive potassium (K-ATP) channels, membrane depolarization, and influx of calcium ions (Ca2+) triggers the exocytosis of insulin-containing granules, resulting in enhanced glucose-stimulated insulin secretion (GSIS).[1]

In hepatocytes, GKA50's activation of glucokinase promotes the conversion of glucose to glucose-6-phosphate, which in turn stimulates glycogen (B147801) synthesis and glycolysis.[1] This leads to increased hepatic glucose uptake from the bloodstream, contributing to the overall glucose-lowering effect.[1]

Beyond its direct effects on glucose metabolism, GKA50 has been shown to promote the proliferation of pancreatic β-cells.[2] This is mediated through the upregulation of Insulin Receptor Substrate-2 (IRS-2) and the subsequent activation of the Protein Kinase B (Akt) signaling pathway.[2][5] Furthermore, GKA50 has demonstrated anti-apoptotic effects in β-cells exposed to chronic high glucose conditions, potentially by increasing GK protein levels and normalizing the levels of the apoptotic protein BAD and its phosphorylation.[5]

Quantitative Data

The following tables summarize the key quantitative data for GKA50 from various in vitro and in vivo studies.

Table 1: In Vitro Efficacy of GKA50

Parameter	Value	Conditions	Source
EC50 for Glucokinase Activation	33 nM	At 5 mM glucose	[3][6][7][8]
EC50 for Glucokinase Activation	22 nM	Human Glucokinase	[8][9]
EC50 for Insulin Secretion	65 nM	In INS-1 pancreatic beta-cell line	[3][6][7]
EC50 for Cell Proliferation	1-2 µM	In INS-1 cells (24 hours)	[3][6]

Table 2: In Vivo Efficacy of GKA50

Animal Model	Dosage	Effect	Source
High-fat fed female Zucker rats	1-30 mg/kg (oral)	Significant glucose lowering in an oral glucose tolerance test	[3][6]
Diabetic rats	Not specified	Significantly reduces plasma glucose levels	[3]

Signaling and Experimental Workflows

Signaling Pathway of GKA50 in Pancreatic β-Cells

Caption: GKA50 signaling in pancreatic β-cells.

Signaling Pathway of GKA50 in Hepatocytes

Caption: GKA50 signaling in hepatocytes.

Experimental Workflow for Glucokinase Activation Assay

Caption: Workflow for a glucokinase activation assay.

Experimental Protocols

Glucokinase Activity Assay (Fluorometric, Coupled Enzyme Assay)

This protocol is based on the principle of a coupled enzyme assay where the product of the glucokinase reaction, glucose-6-phosphate (G6P), is used as a substrate by glucose-6-phosphate dehydrogenase (G6PDH) to produce NADPH, which is fluorescent.[10]

• Materials and Reagents:

  • Recombinant human glucokinase

  • GKA50 or other test compounds

  • Assay Buffer: 25 mM HEPES (pH 7.1), 25 mM KCl, 5 mM MgCl2, 1 mM DTT[10]

  • ATP

  • D-Glucose

  • NADP+

  • Glucose-6-phosphate dehydrogenase (G6PDH)

  • 96-well black, flat-bottom plates

  • Fluorometric plate reader

• Procedure:

  • Reagent Preparation: Prepare stock solutions of all reagents in the assay buffer. The final concentrations in the well should be approximately: 10 nM Glucokinase, 1 U/mL G6PDH, 1 mM NADP+, 1 mM ATP, and 5 mM Glucose.[10]

  • Compound Plating: Add test compounds (e.g., GKA50 in a concentration range of 1 nM to 10 µM) and a vehicle control (e.g., DMSO) to the wells of the 96-well plate.[10]

  • Enzyme and Cofactor Addition: Add a solution containing glucokinase, G6PDH, and NADP+ in assay buffer to each well.[10]

  • Pre-incubation: Incubate the plate at 30°C for 10 minutes.[10]

  • Reaction Initiation: Initiate the reaction by adding a solution containing ATP and glucose in the assay buffer.[10]

  • Kinetic Measurement: Immediately place the plate in a fluorometric plate reader pre-warmed to 30°C and measure the increase in fluorescence (Excitation: 340 nm, Emission: 460 nm) over 30-60 minutes.[10]

• Data Analysis:

  • Determine the rate of reaction from the linear portion of the kinetic curve.

  • Normalize the data to the vehicle control.

  • Plot the normalized activity against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.[10]

Insulin Secretion Assay (from INS-1 Cells)

This protocol outlines a method to assess the effect of GKA50 on glucose-stimulated insulin secretion (GSIS) from the rat insulinoma cell line, INS-1.

• Materials and Reagents:

  • INS-1 cells

  • Cell culture medium (e.g., RPMI-1640)

  • Krebs-Ringer Bicarbonate (KRB) buffer with varying glucose concentrations

  • GKA50 or other test compounds

  • 24-well cell culture plates

  • Insulin ELISA kit

• Procedure:

  • Cell Seeding: Seed INS-1 cells in a 24-well plate and culture until they reach the desired confluency.

  • Pre-incubation: Wash the cells with a glucose-free KRB buffer and then pre-incubate them in a low-glucose (e.g., 3 mM) KRB buffer for a defined period.

  • Stimulation: Replace the pre-incubation buffer with KRB buffer containing low or high glucose concentrations, with and without the test compound (GKA50). Incubate for a specified time (e.g., 1-2 hours).

  • Supernatant Collection: Collect the supernatant from each well.

  • Insulin Measurement: Quantify the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the amount of secreted insulin to the total protein or DNA content of the cells in each well.

  • Compare the insulin secretion in the presence of the test compound to the control at both low and high glucose concentrations to determine the potentiation of GSIS.

  • Calculate the EC50 for the potentiation of GSIS by plotting the insulin secretion against the log of the compound concentration.[8]

Cell Proliferation Assay (BrdU Incorporation)

This protocol describes a method to measure the effect of GKA50 on the proliferation of INS-1 cells using BrdU incorporation.[5]

• Materials and Reagents:

  • INS-1 cells

  • Cell culture medium

  • GKA50 or other test compounds

  • BrdU labeling reagent

  • BrdU detection kit (e.g., colorimetric or fluorometric)

  • 96-well cell culture plates

• Procedure:

  • Cell Seeding: Seed INS-1 cells in a 96-well plate and allow them to adhere.

  • Treatment: Treat the cells with varying concentrations of the test compound (GKA50) in a low-glucose medium (e.g., 3 mM) for a specified period (e.g., 24 hours).[5]

  • BrdU Labeling: Add BrdU labeling reagent to the wells and incubate for a few hours to allow for incorporation into newly synthesized DNA.

  • Detection: Fix the cells and detect the incorporated BrdU using an antibody-based detection kit according to the manufacturer's protocol.

• Data Analysis:

  • Measure the absorbance or fluorescence to quantify the amount of incorporated BrdU.

  • Plot the signal against the logarithm of the compound concentration to determine the EC50 for cell proliferation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Preparation of GKA50 Quarterhydrate Stock Solution in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction

GKA50 is a potent, small-molecule allosteric activator of the enzyme glucokinase (GK).[1] Glucokinase plays a crucial role as a glucose sensor in pancreatic β-cells and hepatocytes, regulating glucose-stimulated insulin (B600854) secretion and glucose metabolism. GKA50 enhances the enzyme's affinity for glucose, leading to increased insulin release and greater glucose uptake in the liver.[1] GKA50 quarterhydrate is a hydrated form of the compound.[2][3][4] Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results in downstream applications such as cell-based assays and in vivo studies.[5][6] Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing GKA50 stock solutions due to its high solubilizing capacity.[7][8] This document provides a detailed protocol for the preparation, storage, and handling of GKA50 quarterhydrate stock solutions in DMSO.

Quantitative Data Summary

A summary of the key physicochemical properties and storage recommendations for GKA50 quarterhydrate is provided below.

Property	Value	Source(s)
Molecular Formula	C₂₆H₂₈N₂O₆ • ¼H₂O	[2][3][9]
Molecular Weight	469.01 g/mol	[2][4][9]
Appearance	White to off-white solid	[2]
Purity	≥98%	[7]
Solubility in DMSO	~46 mg/mL (~98.08 mM)	[2]
Storage (Solid Powder)	-20°C for up to 3 years	[2][4]
Storage (Stock Solution in DMSO)	-80°C for up to 6 months; -20°C for up to 1 month	[2][4][10][11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM GKA50 Quarterhydrate Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of GKA50 quarterhydrate in DMSO.

Materials:

• GKA50 quarterhydrate powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber or opaque microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Water bath or heating block

• Ultrasonic bath (sonicator)

• Calibrated micropipettes and sterile tips

Methodology:

• Calculation of Mass:

  • To prepare a stock solution of a specific molarity, use the following formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

  • For 1 mL of a 10 mM stock solution of GKA50 quarterhydrate (MW = 469.01 g/mol ): Mass (mg) = 10 mM x 1 mL x 469.01 g/mol / 1000 = 4.69 mg

• Weighing the Compound:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out 4.69 mg of GKA50 quarterhydrate powder and add it to the tube.

• Dissolution:

  • Add 1 mL of high-purity, anhydrous DMSO to the tube containing the GKA50 quarterhydrate powder.[1] The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[1][2][11]

  • Cap the tube tightly and vortex thoroughly for several minutes to facilitate dissolution.

  • If the compound does not fully dissolve, gentle warming (e.g., in a 37°C water bath) and/or sonication in an ultrasonic bath may be required to achieve a clear solution.[1][11][12] Visually inspect the solution to ensure no particulates are present.

• Aliquoting and Storage:

  • Once the GKA50 quarterhydrate is completely dissolved, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes.[1][10] This practice prevents repeated freeze-thaw cycles, which can lead to compound degradation.[10]

  • Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

  • For long-term storage (up to 6 months), store the aliquots at -80°C.[2][10][11] For short-term storage (up to 1 month), -20°C is suitable.[2][10][11]

Visualizations

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing GKA50 quarterhydrate stock solution in DMSO.

Mechanism of Action: Glucokinase Activation

GKA50 acts as an allosteric activator of glucokinase, a key enzyme in glucose metabolism. This activation leads to a cascade of events, particularly in pancreatic β-cells, resulting in insulin secretion.

Caption: Simplified signaling pathway of GKA50-mediated insulin secretion.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GKA50 quarterhydrate|CAS |DC Chemicals [dcchemicals.com]
• 4. GKA50 quarterhydrate - Ace Therapeutics [acetherapeutics.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rndsystems.com [rndsystems.com]
• 8. benchchem.com [benchchem.com]
• 9. GKA50 quarterhydrate|COA [dcchemicals.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols: GKA50 for INS-1 Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for utilizing the glucokinase activator, GKA50, in INS-1 cell proliferation assays. Glucokinase (GK) is a key enzyme in pancreatic β-cells that senses glucose levels and modulates insulin (B600854) secretion. GKA50 is a potent allosteric activator of GK, and its effects on β-cell proliferation are of significant interest in the context of diabetes research and drug development. These guidelines offer a recommended concentration range for GKA50, a comprehensive experimental protocol for assessing INS-1 cell proliferation, and an overview of the underlying signaling pathways.

Introduction

The rat insulinoma (INS-1) cell line is a widely used model system for studying pancreatic β-cell function, including insulin secretion and proliferation. Glucokinase activators (GKAs) are a class of compounds that enhance the activity of glucokinase, thereby promoting glucose metabolism and insulin release. GKA50 is a specific GKA that has been shown to stimulate β-cell proliferation, a crucial process for maintaining β-cell mass and function, which is often compromised in diabetes. Understanding the optimal conditions for using GKA50 in proliferation assays is essential for obtaining reliable and reproducible data.

Data Presentation: Efficacy of GKA50 in INS-1 Cell Proliferation

The following table summarizes the quantitative data regarding the effect of GKA50 on INS-1 cell proliferation. The half-maximal effective concentration (EC50) for GKA50-induced proliferation in INS-1 cells typically ranges from 1 to 2 µM.[1]

Parameter	Value	Cell Line	Experimental Conditions
EC50 for Cell Proliferation	1 - 2 µM	INS-1	Cells starved overnight with 3 µM glucose, followed by 24-hour incubation with GKA50 (0.01-100 µM).[2]
Stimulation of Cell Proliferation	5- to 7-fold increase	INS-1	Cells treated with 5 µmol/l GKA50 for 48 hours at a basal glucose concentration of 3 mmol/l.[1]

Signaling Pathway

GKA50 promotes INS-1 cell proliferation primarily through the upregulation of Insulin Receptor Substrate-2 (IRS-2) and the subsequent activation of the Protein Kinase B (Akt) signaling pathway.[3][4][5] Activation of glucokinase by GKA50 leads to increased glucose metabolism, which in turn signals the upregulation of IRS-2. This leads to the activation of PI3K and subsequently Akt, a key regulator of cell growth and survival.

Caption: GKA50 signaling pathway in INS-1 cells leading to proliferation.

Experimental Protocols

This section provides a detailed protocol for assessing the effect of GKA50 on INS-1 cell proliferation using a Bromodeoxyuridine (BrdU) incorporation assay.

Materials

• INS-1 cells

• Complete Growth Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-Glutamine, 1 mM Sodium Pyruvate, 10 mM HEPES, and 50 µM β-mercaptoethanol.[6][7][8][9]

• Starvation Medium: RPMI-1640 with 3 mM glucose and other supplements as in the complete growth medium, but without FBS.

• GKA50 stock solution (e.g., 10 mM in DMSO)

• BrdU Labeling Reagent (10 mM)

• Fixing/Denaturing Solution

• Anti-BrdU Antibody

• HRP-conjugated secondary antibody

• TMB Substrate

• Stop Solution (e.g., 2N H2SO4)

• 96-well tissue culture plates

• Microplate reader

Experimental Workflow

Caption: Workflow for GKA50-induced INS-1 cell proliferation assay.

Detailed Protocol

• Cell Seeding:

  • Culture INS-1 cells in complete growth medium in a T75 flask at 37°C in a humidified atmosphere of 5% CO2.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10^4 cells per well in 100 µL of complete growth medium. The optimal seeding density may need to be determined empirically.[10][11]

  • Incubate the plate for 24 hours to allow for cell attachment.

• Cell Starvation:

  • After 24 hours, gently aspirate the complete growth medium.

  • Wash the cells once with phosphate-buffered saline (PBS).

  • Add 100 µL of starvation medium (RPMI-1640 with 3 mM glucose, without FBS) to each well.

  • Incubate the cells overnight (12-16 hours).

• GKA50 Treatment:

  • Prepare serial dilutions of GKA50 in starvation medium to achieve final concentrations ranging from 0.01 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as in the highest GKA50 treatment.

  • Aspirate the starvation medium from the wells and add 100 µL of the respective GKA50 dilutions or vehicle control.

  • Incubate the plate for 24 hours at 37°C.

• BrdU Labeling and Detection:

  • Following the 24-hour treatment with GKA50, add 10 µL of 10 mM BrdU labeling reagent to each well for a final concentration of 1 mM.[12][13]

  • Incubate the plate for an additional 2-4 hours at 37°C.[14]

  • Carefully remove the medium and fix the cells by adding 100 µL of Fixing/Denaturing solution to each well. Incubate for 30 minutes at room temperature.[14]

  • Aspirate the fixing solution and wash the wells twice with PBS.

  • Add 100 µL of a diluted anti-BrdU antibody solution to each well and incubate for 1 hour at room temperature.

  • Wash the wells three times with PBS.

  • Add 100 µL of a diluted HRP-conjugated secondary antibody solution and incubate for 1 hour at room temperature.

  • Wash the wells three times with PBS.

  • Add 100 µL of TMB substrate to each well and incubate in the dark until a color change is observed (typically 15-30 minutes).

  • Stop the reaction by adding 50 µL of stop solution to each well.

  • Measure the absorbance at 450 nm using a microplate reader.

Conclusion

These application notes provide a framework for investigating the proliferative effects of GKA50 on INS-1 cells. The recommended concentration range and detailed protocol are intended to serve as a starting point for researchers. It is important to note that optimal conditions, including seeding density and incubation times, may vary depending on the specific experimental setup and should be determined empirically. The provided information on the signaling pathway offers a basis for further mechanistic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. accegen.com [accegen.com]
• 3. researchgate.net [researchgate.net]
• 4. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells | Semantic Scholar [semanticscholar.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. INS-1 Cell Line - Central to Diabetes Research and Beta-Cell Function [cytion.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. innov-research.com [innov-research.com]
• 10. Effects of cell seeding density on real-time monitoring of anti-proliferative effects of transient gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. genecopoeia.com [genecopoeia.com]
• 14. BrdU Cell Proliferation Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Application Notes and Protocols for In Vivo Administration of GKA50 Quarterhydrate in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

GKA50 is a potent, small-molecule allosteric activator of the glucokinase (GK) enzyme.[1][2] GK plays a critical role in glucose homeostasis by acting as a glucose sensor in pancreatic β-cells and by controlling glucose metabolism in the liver.[3] Activation of GK by compounds like GKA50 enhances glucose-stimulated insulin (B600854) secretion and increases hepatic glucose uptake, making it a therapeutic target of interest for type 2 diabetes.[1][4] GKA50 has demonstrated significant glucose-lowering effects in preclinical rodent models.[2][4]

These application notes provide detailed protocols for the in vivo administration of GKA50 quarterhydrate in rats via oral gavage, intraperitoneal injection, and intravenous injection to facilitate preclinical research.

Data Presentation

In Vivo Efficacy of GKA50 in Rats

Animal Model	Dosage (Oral)	Key Findings	Reference
High-fat diet-fed female Zucker rats	10 mg/kg	Significant improvement in oral glucose tolerance.[4]	[4]
Wistar rats	3, 10, 30 mg/kg	Dose-dependent decrease in blood glucose levels.[4]	[4]

Comparative Pharmacokinetics of Glucokinase Activators in Rodents

Detailed public information regarding the absorption, distribution, metabolism, and excretion (ADME) of GKA50 is limited. The table below provides pharmacokinetic data for other glucokinase activators in rodents to serve as a reference.

Compound	Animal Model	Dose	Tmax	t1/2	Key Findings	Reference
MK-0941	Mice and Dogs	Oral	~1 h	~2 h	Rapidly absorbed and cleared.	[5][6]
GKA23	Rats	10 mg/kg (i.p. bolus) + 5.5 mg/kg/hr (i.v. infusion)	-	-	Targeted steady-state plasma levels of 15 µM.	[7]
AZD1656	Obese Zucker rats	3 mg/kg/day and 10 mg/kg/day (oral)	-	-	Maintained compound exposures over 1 month, leading to sustained blood glucose lowering.	[8]

Experimental Protocols

Formulation of GKA50 for In Vivo Administration

Oral Gavage (Suspension):

• Vehicle: A common vehicle is 1% Pluronic F127 in sterile water or 0.5% methylcellulose (B11928114) in sterile water.[9]

• Preparation:

  • Accurately weigh the required amount of GKA50 powder.

  • To prepare a 1% Pluronic F127 solution, dissolve Pluronic F127 in cold sterile water and allow it to fully dissolve at 4°C.[9]

  • Suspend the GKA50 powder in the chosen vehicle to the desired final concentration.

  • Use a homogenizer or sonicator to ensure a uniform suspension.

  • It is recommended to prepare the formulation fresh daily.[9]

Intraperitoneal and Intravenous Injection (Solution):

• Vehicle: GKA50 is soluble in DMSO.[9] For injections, dissolve GKA50 in a minimal amount of DMSO and then dilute with sterile saline (0.9% NaCl). The final DMSO concentration should be kept low (typically <10%) to minimize toxicity.[9] A tolerability study for the chosen vehicle is highly recommended.[9]

• Preparation:

  • Dissolve the required amount of GKA50 in a minimal volume of DMSO.

  • Further dilute the DMSO stock with sterile saline to the final desired concentration.

  • Vortex the solution to ensure it is fully dissolved.

  • For intravenous administration, filter the final solution through a 0.22 µm sterile filter before injection.[9]

  • It is recommended to prepare the solution fresh before use.[9]

Administration Protocols in Rats

1. Oral Gavage (p.o.) Administration

This is a common method for delivering a precise dose of a substance directly into the stomach.

• Materials:

  • GKA50 suspension

  • Appropriately sized oral gavage needles for rats (e.g., 16-18 gauge, 2-3 inches in length with a rounded tip)[10]

  • Syringes

• Procedure:

  • Weigh each rat to determine the correct dosing volume. The maximum recommended volume for oral gavage in rats is 10-20 mL/kg.[9][10]

  • Measure the appropriate length of the gavage needle from the tip of the rat's nose to the last rib to prevent stomach perforation.[9]

  • Gently restrain the rat.

  • Insert the gavage needle into the esophagus and gently advance it into the stomach. The animal may exhibit swallowing motions.[11]

  • Administer the GKA50 suspension slowly.

  • Carefully remove the gavage needle.

  • Monitor the animal for any signs of distress after administration.[9]

2. Intraperitoneal (i.p.) Injection

This route allows for rapid absorption of the compound into the systemic circulation.

• Materials:

  • GKA50 solution

  • Sterile syringes and needles (e.g., 23-25 gauge for rats)[9][12]

• Procedure:

  • Weigh each rat to calculate the injection volume. The maximum recommended i.p. injection volume for rats is 10 mL/kg.[9][12]

  • Restrain the rat to expose the abdomen.

  • Insert the needle into the lower right quadrant of the abdomen to avoid the cecum and bladder.[9][13]

  • Aspirate to ensure that the needle has not entered a blood vessel or organ.[9]

  • Inject the GKA50 solution.

  • Withdraw the needle and return the animal to its cage.

  • Monitor for any adverse reactions.

3. Intravenous (i.v.) Injection

This method provides direct and immediate entry of the compound into the systemic circulation. The lateral tail veins are the most common sites for i.v. injection in rats.[14]

• Materials:

  • GKA50 solution (sterile filtered)

  • Sterile syringes and needles (e.g., 27-30 gauge)[9]

  • Restraining device

• Procedure:

  • Weigh the rat to determine the correct injection volume. The maximum recommended bolus i.v. injection volume for rats is 5 mL/kg.[9]

  • Place the animal in a restraining device to immobilize it and expose the tail.

  • Warm the tail with a heat lamp or warm water to dilate the lateral tail veins.[9]

  • Disinfect the injection site with an alcohol swab.

  • Insert the needle into one of the lateral tail veins.

  • Slowly inject the GKA50 solution.

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Return the animal to its cage and monitor its condition.[9]

Visualizations

GKA50 Signaling Pathway in Pancreatic β-cells

Caption: Signaling pathway of GKA50 in pancreatic β-cells.

Experimental Workflow for In Vivo Administration of GKA50 in Rats

Caption: General workflow for in vivo GKA50 studies in rats.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacokinetic and pharmacodynamic properties of the glucokinase activator MK-0941 in rodent models of type 2 diabetes and healthy dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. keio.elsevierpure.com [keio.elsevierpure.com]
• 7. journals.plos.org [journals.plos.org]
• 8. Chronic glucokinase activator treatment at clinically translatable exposures gives durable glucose lowering in two animal models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. iacuc.wsu.edu [iacuc.wsu.edu]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 14. research.vt.edu [research.vt.edu]

Measuring Changes in Intracellular Calcium with GKA50 Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GKA50 is a potent, small-molecule allosteric activator of the enzyme glucokinase (GK), which plays a critical role in glucose homeostasis.[1] By enhancing the activity of GK, GKA50 effectively lowers the threshold for glucose-stimulated insulin (B600854) secretion (GSIS) in pancreatic beta-cells.[1] A key event in this process is the elevation of intracellular calcium concentration ([Ca²⁺]i), a crucial second messenger for insulin vesicle exocytosis.[2] These application notes provide detailed protocols for measuring the effect of GKA50 on intracellular calcium levels in relevant cell types, based on established fluorescent calcium imaging techniques.

Mechanism of Action: GKA50 and Intracellular Calcium Signaling

GKA50's effect on intracellular calcium is directly linked to its primary function as a glucokinase activator in pancreatic β-cells.[2] The signaling cascade is initiated by GKA50's allosteric activation of glucokinase, which enhances the rate of glucose phosphorylation.[3] This leads to an increased intracellular ATP:ADP ratio, triggering the closure of ATP-sensitive potassium (K-ATP) channels on the β-cell membrane.[2][4] The subsequent membrane depolarization activates voltage-dependent calcium channels (VDCCs), leading to an influx of extracellular calcium and a rise in [Ca²⁺]i.[2][4] This increase in intracellular calcium is a critical signal that initiates the fusion of insulin-containing granules with the cell membrane and the subsequent secretion of insulin.[2]

Caption: GKA50 signaling pathway in pancreatic β-cells.

Quantitative Data Summary

The following tables summarize the quantitative data on the effect of GKA50 from published studies.

Table 1: Potency of GKA50

Parameter	Cell Type/Condition	Value	Reference
EC₅₀ for Glucokinase Activation	5 mM Glucose	33 nM	[5]
EC₅₀ for Glucokinase Activation	Human Glucokinase	0.022 µM	[5]
EC₅₀ for Insulin Secretion	MIN6 Cells (at 5 mM Glucose)	~0.3 µM	[6][7]
EC₅₀ for Insulin Secretion	INS-1 Cells	0.065 µM	[5]
EC₅₀ for Cell Proliferation	INS-1 Cells (24 hours)	1-2 µM	[5]

Table 2: Effect of GKA50 on Glucose-Stimulated Insulin Secretion (GSIS)

Parameter	Cell Type	GKA50 Concentration	Effect	Reference
Glucose EC₅₀ Shift	Rat Islets	1 µM	Shifted by ~3 mM	[6][7]
Glucose EC₅₀ Shift	MIN6 Cells	1 µM	Shifted by ~10 mM	[6][7]
Maximal Insulin Secretion	Rat Islets & MIN6 Cells	1 µM	No significant effect	[6][7]

Experimental Protocols

Protocol 1: Measurement of Intracellular Calcium using Fura-2 AM

This protocol describes the measurement of GKA50-induced changes in intracellular calcium in cultured insulin-secreting cells (e.g., MIN6 cells) or isolated pancreatic islets using the ratiometric fluorescent indicator Fura-2 AM.[2]

Materials:

• MIN6 cells or isolated pancreatic islets

• GKA50

• Fura-2 AM

• Pluronic F-127

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 2 mM glucose

• KRB buffer with varying concentrations of glucose (e.g., 5 mM, 10 mM)

• KRB buffer with GKA50 at desired concentrations

• Microscope with a fluorescence imaging system capable of excitation at 340 nm and 380 nm and emission at 510 nm

Procedure:

• Cell Culture and Plating:

  • Culture MIN6 cells in appropriate growth medium until they reach 70-80% confluency.

  • Plate the cells onto glass-bottom dishes suitable for fluorescence microscopy and allow them to adhere overnight.

  • For isolated islets, use freshly isolated or cultured islets.

• Fura-2 AM Loading:

  • Prepare a Fura-2 AM loading solution by dissolving Fura-2 AM and Pluronic F-127 in cell culture medium or KRB buffer to a final concentration of 2-5 µM Fura-2 AM and 0.02% Pluronic F-127.

  • Wash the cells twice with KRB buffer containing 2 mM glucose.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

  • Wash the cells three times with KRB buffer to remove excess dye.

• Measurement of Intracellular Calcium:

  • Mount the dish on the microscope stage and perfuse with KRB buffer containing a basal glucose concentration (e.g., 2 mM).

  • Acquire baseline fluorescence images by alternating excitation at 340 nm and 380 nm and recording the emission at 510 nm.

  • To investigate the glucose-dependent effect of GKA50, first perfuse the cells with KRB buffer containing a higher glucose concentration (e.g., 5 mM or 8 mM) to establish a glucose-response baseline.

  • Return to basal glucose (2 mM) and then introduce KRB buffer containing the desired concentration of GKA50 (e.g., 1 µM) in the presence of a specific glucose concentration (e.g., 5 mM).[6][7]

  • Record the changes in fluorescence intensity over time.

  • As a positive control, a depolarizing stimulus such as high potassium chloride (KCl) can be added at the end of the experiment.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380).

  • The change in this ratio is proportional to the change in intracellular calcium concentration.

  • Plot the F340/F380 ratio over time to visualize the calcium transients in response to GKA50 treatment.

Caption: Experimental workflow for measuring intracellular calcium.

Troubleshooting

• Low Fura-2 AM loading efficiency: Optimize loading time, Fura-2 AM concentration, and Pluronic F-127 concentration. Ensure cells are healthy.

• High background fluorescence: Ensure complete removal of extracellular Fura-2 AM by thorough washing.

• No response to GKA50: Confirm the activity of the GKA50 compound. Ensure the presence of glucose, as GKA50's effect is glucose-dependent.[6][7] Check cell health and receptor expression.

• Phototoxicity or photobleaching: Minimize exposure to excitation light by using the lowest possible light intensity and exposure time.

Conclusion

The protocols and information provided in these application notes offer a comprehensive guide for researchers to accurately measure the changes in intracellular calcium induced by the glucokinase activator GKA50. Understanding the modulation of calcium signaling by GKA50 is essential for elucidating its mechanism of action and for the development of novel therapeutics for type 2 diabetes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Glucose-dependent modulation of insulin secretion and intracellular calcium ions by GKA50, a glucokinase activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing GKA50 to Elucidate Glucokinase Function in Isolated Islets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucokinase (GK) serves as a critical glucose sensor in pancreatic β-cells, playing a pivotal role in the regulation of glucose-stimulated insulin (B600854) secretion (GSIS).[1][2][3] The enzymatic activity of GK, which catalyzes the phosphorylation of glucose to glucose-6-phosphate, is the rate-limiting step in β-cell glucose metabolism.[1][4] Glucokinase activators (GKAs) are a class of small molecules that allosterically activate GK, thereby enhancing glucose sensing and metabolism.[3][4] GKA50 is a potent, small-molecule GKA that has been demonstrated to modulate insulin secretion in a glucose-dependent manner, promote β-cell proliferation, and protect against apoptosis.[1][5][6][7] These properties make GKA50 an invaluable tool for studying glucokinase function in isolated islets and for the development of novel therapeutic strategies for type 2 diabetes.[4][8]

This document provides detailed application notes and protocols for the use of GKA50 in isolated islets, summarizing key quantitative data and outlining methodologies for assessing its effects on insulin secretion, cell proliferation, and apoptosis.

Mechanism of Action

GKA50 functions as a non-essential allosteric activator of glucokinase.[6][7] It binds to a site distinct from the glucose-binding site, inducing a conformational change that increases the enzyme's affinity for glucose and its maximal reaction velocity (Vmax).[4][6][7] This potentiation of GK activity leads to an increased rate of glucose phosphorylation, accelerating glycolysis and leading to a rise in the ATP/ADP ratio within the β-cell.[4] This, in turn, triggers the closure of ATP-sensitive potassium (KATP) channels, leading to membrane depolarization, influx of calcium ions, and subsequent exocytosis of insulin-containing granules.[4][8][9]

Beyond its acute effects on insulin secretion, GKA50 has been shown to promote β-cell proliferation through the upregulation of Insulin Receptor Substrate-2 (IRS-2) and subsequent activation of the Protein Kinase B (Akt) signaling pathway.[1][10] Furthermore, GKA50 exhibits anti-apoptotic effects, in part by normalizing the pro-apoptotic protein BCL2-associated agonist of cell death (BAD) through phosphorylation.[1][5][10]

Quantitative Data Summary

The following tables summarize the key quantitative data for GKA50's effects based on in vitro studies.

Parameter	Enzyme/Cell Type	Condition	Value
EC50 (Glucokinase Activation)	Human Glucokinase	5 mM Glucose	33 nM
Human Glucokinase	-	0.022 µM
EC50 (Insulin Secretion)	INS-1 Cells	-	0.065 µM
MIN6 Cells	5 mM Glucose	~0.3 µM
EC50 (Cell Proliferation)	INS-1 Cells	3 µM Glucose	1-2 µM
Effect on Glucose EC50 for GSIS	Rat Islets	1 µM GKA50	Shift by ~3 mM
MIN6 Cells	1 µM GKA50	Shift by ~10 mM

Signaling and Experimental Workflow Diagrams

Caption: GKA50 signaling pathway in pancreatic β-cells.

Caption: Experimental workflow for GSIS assay in isolated islets.

Experimental Protocols

Glucose-Stimulated Insulin Secretion (GSIS) Assay in Isolated Islets

Objective: To determine the effect of GKA50 on insulin secretion from isolated pancreatic islets at various glucose concentrations.

Materials:

• Isolated pancreatic islets (mouse, rat, or human)[11]

• Culture medium: RPMI-1640 with 11 mM glucose, 10% FCS, penicillin/streptomycin[11]

• Krebs-Ringer Bicarbonate Buffer (KRBH) with 0.1% BSA, with varying glucose concentrations (e.g., 2.8 mM and 16.7 mM)[6][12]

• GKA50 stock solution (in DMSO)[11]

• Petri dishes[11]

• Microfuge tubes[11]

• Insulin ELISA kit[6][12]

Procedure:

• Islet Culture: Following isolation, culture the islets overnight in RPMI-1640 medium at 37°C in a 5% CO2 incubator to allow for recovery.[11][12]

• Pre-incubation: On the day of the experiment, select islets of similar size for each condition. Wash the islets with KRBH buffer containing a low glucose concentration (e.g., 2.8 mM). Pre-incubate the islets in this low-glucose KRBH for 1 hour at 37°C to establish a basal state of insulin secretion.[6][11][12]

• Incubation with GKA50: Transfer a set number of islets (e.g., 10-15) into individual tubes for each treatment group. Add KRBH containing the desired glucose concentrations with or without various concentrations of GKA50. Include a vehicle control (DMSO) for the groups without GKA50. Incubate for 1 hour at 37°C.[6][11]

• Sample Collection: After incubation, centrifuge the tubes to pellet the islets and carefully collect the supernatant for insulin measurement.[11]

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using a commercially available insulin ELISA kit, following the manufacturer's instructions.[6][11]

• Data Normalization (Optional): The remaining islet pellets can be lysed to quantify total DNA or protein content. Normalize the insulin secretion data to the DNA or protein content to account for variations in islet size.[11]

Intracellular Calcium ([Ca²⁺]i) Measurement

Objective: To assess the effect of GKA50 on intracellular calcium mobilization in response to glucose.

Materials:

• Isolated pancreatic islets or cultured β-cells on glass coverslips[1]

• Fura-2 AM fluorescent dye[1]

• Krebs-Ringer Bicarbonate (KRB) buffer[1]

• GKA50 solution

• Fluorescence microscopy system equipped for ratiometric imaging[1]

Procedure:

• Cell Loading: Load the islets or β-cells with Fura-2 AM by incubating them in KRB containing the dye. The AM ester facilitates cell membrane permeability.[1]

• Washing: Wash the cells to remove extracellular Fura-2 AM. Intracellular esterases will cleave the AM group, trapping the active Fura-2 dye inside the cells.[1]

• Imaging: Mount the coverslip on the stage of the fluorescence microscope and perfuse the cells with KRB containing a specific glucose concentration.[1]

• Baseline Measurement: Excite the cells alternately with light at 340 nm and 380 nm and measure the fluorescence emission at approximately 510 nm. Establish a baseline fluorescence ratio (340/380).[1]

• GKA50 Application: Introduce GKA50 into the perfusion buffer and continue to record the fluorescence ratio. An increase in the 340/380 ratio indicates an increase in intracellular Ca²⁺ concentration.[1]

β-Cell Proliferation Assay (BrdU Incorporation)

Objective: To determine the effect of GKA50 on the proliferation of pancreatic β-cells.

Materials:

• INS-1 cell line or isolated islets[1][10]

• Culture medium

• GKA50

• BrdU (5-bromo-2'-deoxyuridine) labeling reagent

• BrdU detection kit (e.g., with anti-BrdU antibody)

• Microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed INS-1 cells or islets and culture until they reach the desired confluency. Treat the cells with varying concentrations of GKA50 for a specified period (e.g., 24 hours).[5]

• BrdU Labeling: Add BrdU to the culture medium and incubate for a period to allow for its incorporation into the DNA of proliferating cells.

• Fixation and Permeabilization: Fix the cells and permeabilize the cell membranes to allow for antibody access to the nucleus.

• Detection: Incubate with an anti-BrdU antibody conjugated to a fluorescent or enzymatic reporter.

• Quantification: Measure the signal using a microplate reader or by counting labeled cells via fluorescence microscopy.

Apoptosis Assay (Caspase-3 Activity)

Objective: To evaluate the protective effect of GKA50 against apoptosis in pancreatic β-cells.

Materials:

• INS-1 cells or isolated islets[10]

• High glucose culture medium (to induce apoptosis)[5][10]

• GKA50

• Caspase-3 activity assay kit (colorimetric or fluorometric)

• Cell lysis buffer

• Microplate reader

Procedure:

• Induction of Apoptosis: Culture cells in high glucose conditions (e.g., 30-40 mM) with or without GKA50 for 48-72 hours to induce glucotoxicity-mediated apoptosis.[5][7]

• Cell Lysis: Lyse the cells to release their cytoplasmic contents.[7]

• Caspase-3 Activity Measurement: Add a caspase-3 substrate to the cell lysates. Activated caspase-3 in apoptotic cells will cleave the substrate, releasing a reporter molecule that can be quantified.[7][10]

• Data Analysis: Measure the colorimetric or fluorometric signal using a microplate reader. A decrease in the signal in GKA50-treated groups compared to the high glucose control indicates an anti-apoptotic effect.

Conclusion

GKA50 is a powerful research tool for investigating the role of glucokinase in pancreatic islet physiology and pathophysiology. The protocols and data presented here provide a framework for researchers to study the multifaceted effects of glucokinase activation on insulin secretion, β-cell proliferation, and survival. These studies are essential for advancing our understanding of glucose homeostasis and for the development of novel therapies for diabetes.

References

• 1. benchchem.com [benchchem.com]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Glucose-dependent modulation of insulin secretion and intracellular calcium ions by GKA50, a glucokinase activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Assessing the Anti-Apoptotic Effects of GKA50

For Researchers, Scientists, and Drug Development Professionals

Introduction

GKA50 is a potent, small-molecule allosteric activator of glucokinase (GK), a key enzyme in glucose sensing and metabolism.[1] Beyond its role in stimulating insulin (B600854) secretion, GKA50 has demonstrated significant cytoprotective effects, particularly in preventing apoptosis in pancreatic β-cells.[2][3] Chronic exposure to high glucose levels (glucotoxicity) is a major contributor to β-cell dysfunction and death, a hallmark of type 2 diabetes.[4] GKA50 has been shown to mitigate this high glucose-induced apoptosis, suggesting its therapeutic potential in preserving β-cell mass and function.[2][5]

These application notes provide a comprehensive experimental framework for researchers to investigate and quantify the anti-apoptotic properties of GKA50. The protocols detailed herein cover the assessment of cell viability, direct measurement of apoptotic markers, and analysis of key proteins involved in the apoptotic signaling cascade.

Mechanism of Action: GKA50's Anti-Apoptotic Signaling Pathway

GKA50's anti-apoptotic effects are primarily mediated through the activation of glucokinase. This initiates a signaling cascade that promotes cell survival. The key pathway involves the upregulation of Insulin Receptor Substrate-2 (IRS-2) and the subsequent activation of Protein Kinase B (Akt).[2][5] Activated Akt then phosphorylates and inactivates the pro-apoptotic protein BAD (Bcl-2-associated agonist of cell death).[2][5] This prevents the release of cytochrome c from the mitochondria and inhibits the activation of the caspase cascade.[4] Furthermore, GKA50 may modulate the expression of Bcl-2 family proteins, leading to an increased ratio of anti-apoptotic (e.g., Bcl-2) to pro-apoptotic (e.g., Bax) proteins.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

GKA50 quarterhydrate solubility issues in aqueous buffer solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility challenges of GKA50 quarterhydrate in aqueous buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is GKA50 and its mechanism of action?

GKA50 is a potent, small-molecule allosteric activator of the glucokinase (GK) enzyme.[1][2] GK functions as a glucose sensor in pancreatic β-cells and hepatocytes.[2] By binding to a site distinct from the glucose-binding site, GKA50 increases the enzyme's affinity for glucose and its maximal reaction velocity.[3] This enhanced GK activity leads to increased glucose phosphorylation, resulting in greater glucose-stimulated insulin (B600854) secretion from pancreatic β-cells and increased glucose uptake and glycogen (B147801) synthesis in the liver.[2][3]

Q2: What are the known solubility properties of GKA50 quarterhydrate?

GKA50 quarterhydrate is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[4][5] However, it exhibits poor solubility in aqueous solutions, which can lead to precipitation when diluting DMSO stock solutions into aqueous buffers.

Q3: What is the recommended procedure for preparing a stock solution of GKA50 quarterhydrate?

To ensure complete dissolution and stability, it is critical to use anhydrous, high-purity DMSO to prepare a concentrated stock solution.[1] Warming and vortexing the solution can aid in complete dissolution.[6] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[6]

Q4: How can I minimize precipitation of GKA50 when diluting my DMSO stock into an aqueous buffer?

To prevent GKA50 from precipitating out of solution (a phenomenon known as "crashing out"), it is recommended to keep the final concentration of DMSO in the aqueous buffer to a minimum, typically below 0.5%.[7] It is also best practice to add the DMSO stock solution to the aqueous buffer while vortexing to ensure rapid mixing.[6] Preparing fresh dilutions for immediate use is also highly recommended.[8]

Troubleshooting Guide: GKA50 Quarterhydrate Solubility in Aqueous Buffers

This guide addresses common issues encountered when preparing aqueous solutions of GKA50 quarterhydrate for experimental use.

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Precipitation upon dilution of DMSO stock in aqueous buffer.	The aqueous solubility limit of GKA50 has been exceeded. The rapid change in solvent polarity causes the compound to "crash out."	• Minimize Final DMSO Concentration: Ensure the final DMSO concentration in your aqueous solution is as low as possible (ideally ≤ 0.1% and not exceeding 0.5%).[9] • Stepwise Dilution: Perform serial dilutions of the DMSO stock in DMSO first to a lower concentration before the final dilution into the aqueous buffer.[9] • Use Pre-warmed Buffer: Pre-warming the aqueous buffer to 37°C before adding the DMSO stock can sometimes improve solubility.[6] • Rapid Mixing: Add the DMSO stock dropwise to the aqueous buffer while vortexing to facilitate rapid dispersion.[6]
Cloudiness or visible particles in the final aqueous solution.	Incomplete dissolution or aggregation of GKA50.	• Visual Inspection: Always visually inspect the final solution for any particulates. • Sonication: Brief sonication of the final aqueous solution in a water bath may help to break up aggregates and improve dissolution.[9] • Centrifugation: If particulates persist, centrifuge the solution and use the supernatant, being mindful that this will reduce the actual concentration of the dissolved compound.
Inconsistent experimental results.	Degradation of GKA50 in the aqueous buffer or inaccurate final concentration due to precipitation.	• Prepare Fresh Solutions: Always prepare fresh dilutions of GKA50 in your aqueous buffer immediately before each experiment.[8] • Avoid Prolonged Storage: Do not store GKA50 in aqueous buffers for extended periods. If necessary, store at 4°C and use within the same day.[8] • Conduct a Pilot Stability Test: To assess stability in your specific buffer, you can incubate a GKA50 working solution under your experimental conditions (e.g., 37°C for the duration of the assay) and compare its activity to a freshly prepared solution.[8]
Difficulty dissolving the GKA50 quarterhydrate powder in DMSO.	The quality of the DMSO may be compromised (e.g., absorbed water).	• Use Anhydrous, High-Purity DMSO: Ensure you are using a fresh, unopened bottle of anhydrous DMSO.[8] • Gentle Warming and Sonication: Gently warming the solution (e.g., to 37°C) and using an ultrasonic bath can aid in dissolution.[8]

Quantitative Data

The following table summarizes the key physical and chemical properties of GKA50 quarterhydrate.

Property	Value
Molecular Formula	C₂₆H₂₈N₂O₆ • ¼H₂O
Molecular Weight	469.01 g/mol
Appearance	White to off-white solid
Purity	≥98% (HPLC)
Solubility in DMSO	46 mg/mL (98.08 mM); requires ultrasonic and warming.
Storage of Powder	-20°C for up to 3 years
Storage of DMSO Stock Solution	-80°C for up to 6 months; -20°C for up to 1 month

Data compiled from multiple sources.[1][4]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of GKA50 Quarterhydrate in DMSO

Materials:

• GKA50 quarterhydrate powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Accurately weigh 4.69 mg of GKA50 quarterhydrate powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous, high-purity DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.

• If the powder is not fully dissolved, sonicate the tube in a water bath for 10-15 minutes, or gently warm the solution to 37°C for 5-10 minutes with intermittent vortexing.[9]

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[4]

Protocol for Preparing a Working Solution of GKA50 in Aqueous Buffer

Materials:

• 10 mM GKA50 in DMSO stock solution

• Sterile aqueous buffer (e.g., PBS, TRIS, HEPES)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Pre-warm the aqueous buffer to the desired experimental temperature (e.g., 37°C).

• While vortexing the pre-warmed buffer, add the required volume of the 10 mM GKA50 DMSO stock solution dropwise to achieve the final desired concentration. Note: Ensure the final DMSO concentration remains below 0.5%.

• Continue to vortex for an additional 30 seconds to ensure thorough mixing.

• Visually inspect the final solution for any signs of precipitation or cloudiness.

• Use the freshly prepared working solution immediately in your experiment.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

GKA50 Technical Support Center: Troubleshooting Guides &amp; FAQs

This technical support center is designed for researchers, scientists, and drug development professionals utilizing GKA50 in cellular assays. Below you will find troubleshooting guidance for common experimental issues and answers to frequently asked questions, supplemented with quantitative data, detailed protocols, and pathway diagrams to support your research.

Troubleshooting Guide

Q1: We are observing unexpected phenotypic changes in our cellular assays with GKA50 treatment that do not seem to be related to glucokinase activation. What could be the cause?

A1: While GKA50 is a potent glucokinase (GK) activator, unexpected cellular phenotypes could arise from off-target effects.[1] It is crucial to systematically investigate these possibilities. Here are some troubleshooting steps:

• Confirm On-Target Engagement: First, verify that GKA50 is activating glucokinase in your specific cell system. This can be done by measuring downstream markers of GK activation, such as increased glycogen (B147801) synthesis or lactate (B86563) production.[1]

• Dose-Response Analysis: Perform a careful dose-response curve for both the expected on-target effects and the unexpected phenotypes. If the EC50 values are significantly different, it might suggest the involvement of a different target.[1]

• Use a Structurally Unrelated GK Activator: Compare the effects of GKA50 with another glucokinase activator that has a different chemical scaffold. If the unexpected phenotype is not replicated by the other activator, it is more likely to be an off-target effect of GKA50.[1]

• Control Experiments: Include negative controls (vehicle-treated cells) and positive controls (if available for the observed phenotype). This will help to ensure that the observed effects are specific to GKA50 treatment.[1]

Q2: Our in vitro glucokinase activation assay shows a higher EC50 for GKA50 than what is reported in the literature. What are the potential causes?

A2: Several factors can contribute to a perceived lower potency of GKA50 in in vitro assays:

• Compound Stability: Ensure proper storage and handling of your GKA50 stock solution. Improper storage can lead to degradation. Stock solutions are best stored at -80°C for up to six months.[2][3]

• Glucose Concentration: The potency of GKA50 is highly dependent on the glucose concentration in the assay buffer.[2][4] For example, the reported EC50 is approximately 33 nM at 5 mM glucose.[4][5][6][7] Verify the glucose concentration in your assay.

• Assay Components: The source and quality of recombinant glucokinase, as well as other assay components like ATP and the coupling enzyme (e.g., G6PDH), can impact the results.

• Instrumentation: Ensure your plate reader is calibrated and that you are using the correct wavelength for detection (e.g., 340 nm for NADH production).[2]

Q3: We are observing cytotoxicity or increased apoptosis in our cell cultures with GKA50 treatment, which contradicts some published data. What could be the reason?

A3: While GKA50 has been shown to have anti-apoptotic effects in specific contexts, observing cytotoxicity is possible under certain conditions:[3][8]

• High Concentrations: Excessively high concentrations of GKA50 may lead to off-target effects and cellular stress.[3] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration range for your cell type.

• Glucose Context: The protective effects of GKA50 against apoptosis have been primarily demonstrated in models of chronic high glucose-induced stress.[3][8] The effect of GKA50 on apoptosis may differ in low glucose or normoglycemic conditions.[3]

• Cell Line Specificity: The response to GKA50 can vary between different cell lines. The anti-apoptotic effects have been specifically noted in INS-1 cells.[3]

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is non-toxic (typically ≤0.1%).[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GKA50?

A1: GKA50 is a potent, small-molecule allosteric activator of the enzyme glucokinase (GK).[9][10][11] It binds to a site on the GK enzyme distinct from the glucose-binding site, inducing a conformational change that increases the enzyme's affinity for glucose and its maximal reaction velocity (Vmax).[10][11] This enhanced GK activity increases the rate of glucose phosphorylation to glucose-6-phosphate, the first and rate-limiting step of glycolysis.[9]

Q2: What are the known on-target signaling pathways of GKA50?

A2: GKA50's primary on-target effect is the allosteric activation of glucokinase. In pancreatic β-cells, this leads to a cascade of events promoting insulin (B600854) secretion, cell growth, and survival. The key signaling pathways involved are:

• Glucose-Stimulated Insulin Secretion (GSIS): By enhancing glucokinase activity, GKA50 increases the metabolic flux through glycolysis, leading to a higher ATP/ADP ratio. This closes ATP-sensitive potassium (KATP) channels, causing membrane depolarization, calcium influx, and ultimately, insulin exocytosis.[10][11]

• Promotion of Cell Proliferation: GKA50 upregulates Insulin Receptor Substrate-2 (IRS-2), which in turn activates the Protein Kinase B (Akt) signaling pathway, known to promote cell proliferation.[8][9]

• Prevention of Apoptosis: GKA50 can prevent apoptosis induced by high glucose conditions. This is likely achieved by increasing glucokinase protein levels and normalizing the levels of the pro-apoptotic protein BAD and its phosphorylation.[8][9]

Q3: What are some known or potential off-target effects of GKA50?

A3: While highly potent for glucokinase, some effects of GKA50 may not be directly linked to its primary target. One observed off-target effect is the increase in β-cell volume and the activation of volume-regulated anion channels (VRACs), leading to membrane depolarization.[1][12] Additionally, a common concern with the broader class of glucokinase activators is the potential for hypoglycemia due to over-activation of GK at low glucose levels, and hyperlipidemia resulting from altered hepatic lipid metabolism.[2][13][14]

Q4: What are some key quantitative parameters for GKA50's activity?

A4: The potency of GKA50 has been characterized in various assays. Key EC50 values are summarized in the data tables below. It is important to note that the EC50 for glucokinase activation is highly dependent on the glucose concentration used in the assay.[4]

Quantitative Data Summary

Table 1: In Vitro Potency of GKA50

Parameter	Value	Cell/Enzyme System	Glucose Concentration	Reference
EC50 (Glucokinase Activation)	33 nM	Recombinant GK	5 mM	[4][5][6][7]
EC50 (Glucokinase Activation)	22 nM	Human Glucokinase	Not Specified	[5][6]
EC50 (Insulin Secretion)	65 nM	INS-1 Cells	5 mM	[6]
EC50 (Insulin Secretion)	~300 nM	MIN6 Cells	5 mM	[2][15]
EC50 (Cell Proliferation)	1 - 2 µM	INS-1 Cells	3 µM	[6]

Table 2: Comparative Potency of Glucokinase Activators (EC50 in nM)

Compound	EC50 (nM)	Glucose Concentration (mM)	Reference
GKA50	33	5	[4][5]
MK-0941	240	2.5	[4][5]
65	10	[4][5]
TTP399	762	5	[4][5]
304	15	[4][5]

Experimental Protocols

Protocol 1: In Vitro Glucokinase Activation Assay

This protocol describes a general method for measuring the activation of recombinant glucokinase by a test compound like GKA50 using a coupled enzymatic reaction.[2][4][16]

• Principle: Glucokinase (GK) phosphorylates glucose to glucose-6-phosphate (G6P). G6P is then oxidized by glucose-6-phosphate dehydrogenase (G6PDH), which reduces NADP+ to NADPH. The rate of NADPH production, measured by the increase in absorbance at 340 nm, is proportional to the GK activity.

• Reagents:

  • Recombinant human glucokinase

  • GKA50 compound

  • Assay Buffer (e.g., 25 mM HEPES, 25 mM KCl, 5 mM MgCl2, 1 mM DTT, pH 7.4)

  • ATP

  • NADP+

  • Glucose-6-phosphate dehydrogenase (G6PDH)

  • Glucose

• Procedure:

  • Prepare serial dilutions of GKA50 in assay buffer containing a constant, low concentration of DMSO.

  • In a 96- or 384-well plate, add the GKA50 dilutions or vehicle control.

  • Add a master mix containing assay buffer, ATP, NADP+, G6PDH, and glucokinase to each well.

  • Initiate the reaction by adding a glucose solution.

  • Immediately measure the increase in absorbance at 340 nm in a plate reader capable of kinetic measurements.

• Data Analysis:

  • Calculate the initial reaction velocity for each GKA50 concentration.

  • Plot the velocity against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.[5]

Protocol 2: Cellular Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol outlines a method to measure the effect of GKA50 on insulin secretion from a pancreatic β-cell line (e.g., INS-1).[2]

• Principle: The amount of insulin secreted into the culture medium in response to glucose and the test compound is quantified using an ELISA.

• Reagents:

  • INS-1 cells

  • Culture medium (e.g., RPMI-1640)

  • Krebs-Ringer Bicarbonate (KRB) buffer with varying glucose concentrations

  • GKA50 compound

  • Insulin ELISA kit

• Procedure:

  • Seed INS-1 cells in a 24- or 48-well plate and culture until they reach the desired confluency.

  • Wash the cells with a glucose-free KRB buffer.

  • Pre-incubate the cells in KRB containing a low glucose concentration (e.g., 2-3 mM) for 1-2 hours to establish a basal state.

  • Replace the pre-incubation buffer with KRB containing various glucose concentrations with and without serial dilutions of GKA50. Include a vehicle control.

  • Incubate for a defined period (e.g., 2 hours) at 37°C.

  • Collect the supernatant and centrifuge to remove any detached cells.

  • Quantify the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the insulin secretion data to the total protein content or cell number in each well.

  • Plot the stimulated insulin secretion against the GKA50 concentration at a given glucose level to determine the EC50.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. The glucokinase activator GKA50 causes an increase in cell volume and activation of volume-regulated anion channels in rat pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Evaluation of efficacy and safety of glucokinase activators—a systematic review and meta-analysis [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Impact of serum concentration on GKA50 activity in cell culture

Welcome to the technical support center for GKA50, a potent glucokinase activator. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing GKA50 in their cell culture experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the optimal performance of GKA50 in your assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GKA50?

A1: GKA50 is a small-molecule allosteric activator of the enzyme glucokinase (GK).[1] It binds to a site distinct from the glucose-binding site, inducing a conformational change that increases the enzyme's affinity for glucose and its maximal catalytic rate.[1][2][3] This enhancement of GK activity in pancreatic β-cells leads to an increased rate of glucose phosphorylation, a higher ATP/ADP ratio, and ultimately, glucose-stimulated insulin (B600854) secretion (GSIS).[1][2]

Q2: What are the main applications of GKA50 in cell culture?

A2: GKA50 is primarily used in cell culture to:

• Stimulate insulin secretion in pancreatic β-cell lines (e.g., INS-1, MIN6) and isolated pancreatic islets.[2][4][5]

• Investigate the role of glucokinase in glucose sensing and metabolism.[3][6]

• Study the effects on β-cell proliferation and apoptosis.[1][2][7]

Q3: How does serum concentration in the culture medium potentially affect GKA50 activity?

A3: While specific data on the direct impact of serum concentration on GKA50 activity is not extensively published, the components of serum can influence the effective concentration and activity of small molecules in cell culture. Serum contains proteins such as albumin and alpha-1-acid glycoprotein (B1211001) (AAG) that can bind to drugs, potentially reducing their free concentration and thus their availability to interact with the target enzyme.[8][9] The extent of this binding can vary depending on the physicochemical properties of the compound and the concentration of serum proteins.[8] Therefore, high serum concentrations could potentially sequester GKA50, leading to a decrease in its apparent potency. It is advisable to perform pilot experiments to determine the optimal serum concentration for your specific cell type and assay.

Q4: What is the recommended solvent and storage condition for GKA50?

A4: GKA50 is soluble in dimethyl sulfoxide (B87167) (DMSO).[7] For a 10 mM stock solution, you can dissolve 4.65 mg of GKA50 (MW: 464.51 g/mol ) in 1 mL of DMSO.[7] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[7] Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[4][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or low GKA50 activity observed	1. Inactive GKA50: Improper storage or handling may have degraded the compound.	1. Ensure GKA50 stock solutions have been stored correctly at -20°C or -80°C and have not undergone multiple freeze-thaw cycles.[4][7] Prepare a fresh stock solution.
2. Suboptimal GKA50 concentration: The concentration used may be too low for the specific cell type or assay conditions.	2. Perform a dose-response experiment to determine the optimal GKA50 concentration. Effective concentrations can range from nanomolar to low micromolar depending on the assay.[4]
3. High serum concentration: Serum proteins may be binding to GKA50, reducing its effective concentration.	3. Reduce the serum concentration in the assay medium or perform the assay in a serum-free medium if compatible with your cells for the duration of the experiment.
4. Incorrect glucose concentration: GKA50's activity is glucose-dependent.	4. Ensure the glucose concentration in your assay buffer is appropriate to observe GKA50-mediated effects. GKA50 lowers the threshold for glucose-stimulated insulin secretion.[1]
High background signal or off-target effects	1. High GKA50 concentration: Excessive concentrations may lead to non-specific effects.	1. Lower the GKA50 concentration. Refer to published effective concentrations for similar assays.
2. DMSO toxicity: The final concentration of the vehicle (DMSO) may be too high.	2. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) and include a vehicle-only control in your experiment.
Inconsistent results between experiments	1. Variable cell health or passage number: Cell responsiveness can change with passage number and culture conditions.	1. Use cells within a consistent and low passage number range. Ensure cells are healthy and seeded at a consistent density.
2. Inconsistent incubation times: The duration of GKA50 treatment can affect the outcome.	2. Standardize all incubation times for pre-incubation, treatment, and subsequent assay steps.
3. Serum variability: Different lots of serum can have varying compositions.	3. If possible, use a single lot of serum for a series of related experiments.

Quantitative Data Summary

The following tables summarize the effective concentrations of GKA50 reported in various in vitro assays.

Table 1: GKA50 Concentrations for Glucokinase Activation and Insulin Secretion Assays

Assay	System	EC50 / Effective Concentration	Reference
Glucokinase Activation	Human Glucokinase	EC50 = 33 nM (at 5 mM glucose)	[4]
Glucokinase Activation	Human Glucokinase	EC50 = 0.022 µM	[4]
Insulin Secretion	INS-1 Cells	EC50 = 0.065 µM	[4]
Insulin Secretion	Mouse Islets	Stimulation observed	[4]

Table 2: GKA50 Concentrations for Cell Proliferation and Anti-Apoptosis Assays

Assay	Cell Line	Effective Concentration	Reference
Cell Proliferation	INS-1 Cells	EC50 = 1 to 2 µM (24 hours)	[4]
Anti-Apoptosis	INS-1 Cells	1.2 µM (with 40 µM glucose, 2-4 days)	[4]

Experimental Protocols

Protocol 1: Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol is designed to measure insulin secretion from pancreatic β-cell lines (e.g., INS-1, MIN6) or isolated islets in response to glucose and GKA50.[2][5]

Materials:

• Pancreatic β-cells (INS-1 or MIN6) or isolated pancreatic islets

• Culture medium

• Krebs-Ringer Bicarbonate Buffer (KRBH) with 0.1% BSA

• GKA50 stock solution (in DMSO)

• Glucose solutions of various concentrations

• Insulin ELISA kit

Procedure:

• Cell Seeding: Seed INS-1 or MIN6 cells in a 24-well or 96-well plate and culture until they reach 80-90% confluency. For islets, culture them overnight after isolation.[2][5]

• Pre-incubation: Wash the cells/islets twice with glucose-free KRBH buffer. Pre-incubate in KRBH buffer containing a low glucose concentration (e.g., 2.8 mM) for 1-2 hours at 37°C to establish a basal state.[2][5]

• Incubation with GKA50: Replace the pre-incubation buffer with KRBH buffer containing low or high glucose concentrations (e.g., 2.8 mM and 16.7 mM) with or without various concentrations of GKA50.[2]

• Sample Collection: Incubate for 1-2 hours at 37°C. Collect the supernatant for insulin measurement.[2]

• Insulin Quantification: Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.[2][5]

• Normalization: Normalize the insulin secretion to the total protein content or cell number in each well.[2]

Protocol 2: Cell Proliferation Assay (WST-1 Assay)

This protocol assesses the effect of GKA50 on the proliferation of INS-1 cells.[7]

Materials:

• INS-1 cells

• Cell culture medium

• GKA50 stock solution

• WST-1 reagent

Procedure:

• Cell Seeding: Seed INS-1 cells in a 96-well plate and allow them to adhere overnight.[7]

• Treatment: Replace the medium with fresh medium containing various concentrations of GKA50. Include a vehicle control (DMSO).[7]

• Incubation: Incubate the cells for the desired period (e.g., 24 hours).

• WST-1 Addition: Add 10 µL of WST-1 reagent to each well and incubate for an additional 1-4 hours at 37°C.[7]

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader. The absorbance is directly proportional to the number of viable, proliferating cells.[7]

Visualizations

Caption: GKA50 enhances glucose-stimulated insulin secretion by allosterically activating glucokinase.

Caption: A stepwise workflow for conducting a glucose-stimulated insulin secretion (GSIS) assay.

Caption: A logical workflow for troubleshooting experiments with low GKA50 activity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Present status of clinical deployment of glucokinase activators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Deriving protein binding‐corrected chemical concentrations for in vitro testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CHARACTERIZATION OF DRUG INTERACTIONS WITH SERUM PROTEINS BY USING HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]

Preventing GKA50 precipitation in final assay dilutions

Welcome to the technical support center for GKA50. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in utilizing GKA50 effectively in their experiments.

Troubleshooting Guide: Preventing GKA50 Precipitation in Final Assay Dilutions

Precipitation of GKA50 in your final assay dilutions can lead to inaccurate results and experimental variability. This guide addresses common issues and provides practical solutions to maintain compound solubility.

Q1: I observed precipitation when I diluted my GKA50 stock solution into my aqueous assay buffer. What is the likely cause?

A1: GKA50 is sparingly soluble in aqueous solutions. Precipitation upon dilution into an aqueous buffer is often due to the final concentration of the organic solvent, typically Dimethyl Sulfoxide (DMSO), being too low to maintain GKA50 in solution. It is recommended to keep the final DMSO concentration in your assay to a minimum, ideally below 0.5%, to avoid solvent effects and potential precipitation[1].

Q2: How can I prevent GKA50 from precipitating during my final assay dilution?

A2: To prevent precipitation, consider the following strategies:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is sufficient to maintain GKA50 solubility, while remaining below a level that could impact your assay's biological system (typically <0.5%)[1].

• Intermediate Dilution Step: If direct dilution into your aqueous buffer results in precipitation, an intermediate dilution step using a solvent like ethanol (B145695) may be beneficial[1]. This can help to gradually decrease the solvent polarity and prevent the compound from crashing out of solution.

• Use of Surfactants or Solubilizing Agents: For particularly challenging assays, the inclusion of a low concentration of a non-ionic surfactant (e.g., Tween-20, Triton X-100) or other solubilizing agents in the assay buffer can help to increase the solubility of GKA50. However, the compatibility of these agents with your specific assay must be validated.

• pH of the Assay Buffer: The solubility of compounds can be pH-dependent. Ensure the pH of your assay buffer is optimal for GKA50 solubility. While specific data for GKA50 is not available, a general screen of different pH values may be necessary.

• Temperature: The solubility of compounds can be influenced by temperature. Running your assay at a slightly elevated temperature, if compatible with your experimental system, might improve solubility.

Q3: What is the recommended solvent for preparing GKA50 stock solutions?

A3: The recommended solvent for preparing GKA50 stock solutions is Dimethyl Sulfoxide (DMSO)[2][3]. GKA50 is soluble in DMSO up to 46 mg/mL (99.03 mM)[4][2]. It may require ultrasonic treatment and warming to fully dissolve[4][2]. Always use anhydrous, high-purity DMSO to ensure the stability and complete dissolution of the compound[3].

Q4: My in vitro assay is showing lower than expected potency. Could this be related to precipitation?

A4: Yes, precipitation of GKA50 in your assay wells will lead to a lower effective concentration of the compound, resulting in reduced potency (a higher EC50 value). It is crucial to visually inspect your final assay solutions for any signs of precipitation before and after adding them to the assay plate[1]. If you suspect precipitation, you should troubleshoot your dilution method using the strategies outlined above.

GKA50 Solubility and Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reliable and reproducible experimental results.

Parameter	Recommendation	Reference
Recommended Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)	[2][3]
Solubility in DMSO	46 mg/mL (99.03 mM)	[4][2]
Stock Solution Storage	-20°C for up to 1 month, -80°C for up to 6 months

Experimental Protocol: Preparation of GKA50 Stock and Working Solutions

This protocol provides a step-by-step guide to preparing GKA50 solutions while minimizing the risk of precipitation.

Materials:

• GKA50 powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Equilibrate GKA50: Allow the vial of GKA50 powder to come to room temperature before opening to prevent moisture condensation.

• Weigh GKA50: Accurately weigh the desired amount of GKA50 powder.

• Prepare Stock Solution:

  • Add the appropriate volume of anhydrous DMSO to the GKA50 powder to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution thoroughly.

  • If the compound does not fully dissolve, use an ultrasonic water bath for 5-10 minutes, and warm the solution gently (e.g., to 37°C) until it is fully dissolved[4][2].

  • Visually inspect the solution to ensure there are no particulates.

• Prepare Intermediate Dilutions (if necessary):

  • If direct dilution of the DMSO stock into your final assay buffer causes precipitation, prepare an intermediate dilution series in a solvent such as ethanol[1].

• Prepare Final Assay Dilutions:

  • Serially dilute your GKA50 stock solution or intermediate dilutions into the final assay buffer.

  • Ensure the final DMSO concentration is consistent across all experimental conditions and remains below 0.5%[1].

  • Visually inspect the final dilutions for any signs of precipitation before use.

Visualizing Workflows and Pathways

Troubleshooting GKA50 Precipitation

Caption: Troubleshooting workflow for preventing GKA50 precipitation.

GKA50 Signaling Pathway

Caption: GKA50 mechanism of action and signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of GKA50 and LY2121260 on Beta-Cell Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two small molecule glucokinase activators (GKAs), GKA50 and LY2121260, focusing on their effects on pancreatic beta-cell function. Glucokinase (GK) is a pivotal enzyme in glucose homeostasis, acting as a glucose sensor in beta-cells and a key regulator of glucose-stimulated insulin (B600854) secretion (GSIS). Its role makes it a significant therapeutic target for type 2 diabetes. This document summarizes experimental data to objectively compare the performance of GKA50 and LY2121260, offering insights into their mechanisms and cellular effects to inform research and development.

Quantitative Performance Comparison

The following tables summarize the key quantitative data for GKA50 and LY2121260 from in vitro studies. A direct comparison of potency for glucokinase activation is challenging due to the limited publicly available EC50 value for LY2121260.

Table 1: Glucokinase Activation and Insulin Secretion

Parameter	GKA50	LY2121260	Reference
Glucokinase Activation (EC50)	33 nM (at 5 mM glucose)	Not Publicly Available	[1]
Insulin Secretion in INS-1 Cells (EC50)	65 nM	Not Available	[1]
Insulin Secretion in MIN6 Cells (EC50)	~300 nM (at 5 mM glucose)	Not Available	[1]
Insulin Secretion in Rat Islets	~3-fold increase at 1 µM (4-5 mM glucose)	Similar ~3-fold increase at 1 µM (4-5 mM glucose)	[1]

Table 2: Effects on Beta-Cell Proliferation and Apoptosis in INS-1 Cells

Parameter	GKA50	LY2121260	Reference
Cell Proliferation	Increased	Increased	[2]
Apoptosis (High-Glucose Induced)	Decreased	No significant effect	[1][2]

Mechanism of Action and Cellular Effects

Both GKA50 and LY2121260 are allosteric activators of glucokinase, binding to a site distinct from the glucose-binding site to enhance the enzyme's activity.[1] This activation increases the rate of glucose phosphorylation to glucose-6-phosphate, the rate-limiting step in glycolysis within pancreatic beta-cells.[2]

The enhanced glucose metabolism leads to an increased ATP/ADP ratio, which in turn triggers the closure of ATP-sensitive potassium (K-ATP) channels on the beta-cell membrane.[1] This results in membrane depolarization and the opening of voltage-dependent calcium channels (VDCCs), leading to an influx of calcium ions (Ca2+). The rise in intracellular Ca2+ is a critical signal that initiates the exocytosis of insulin-containing granules.[3]

Beta-Cell Proliferation

Both GKA50 and LY2121260 have been demonstrated to promote the proliferation of pancreatic beta-cells.[2] This proliferative effect is mediated through the upregulation of Insulin Receptor Substrate-2 (IRS-2) and the subsequent activation of the Protein Kinase B (Akt) signaling pathway.[2]

Beta-Cell Survival: A Key Distinction

A significant difference between the two compounds lies in their impact on beta-cell survival under conditions of glucotoxicity. GKA50 has been shown to protect beta-cells from apoptosis induced by chronic high glucose.[1][2] This anti-apoptotic effect is not observed with LY2121260.[1] The protective mechanism of GKA50 is thought to involve an increase in glucokinase protein levels and the normalization of the pro-apoptotic protein BCL2-associated agonist of cell death (BAD) and its phosphorylation.[2] This suggests that GKA50 may offer the dual benefit of enhancing beta-cell function and preserving beta-cell mass, a crucial factor for the long-term management of diabetes.

Signaling Pathways and Experimental Workflows

Figure 1: Glucokinase activator signaling pathway in beta-cells.

Figure 2: Experimental workflow for assessing beta-cell proliferation and apoptosis.

Figure 3: Logical relationship of the comparative effects of GKA50 and LY2121260.

Experimental Protocols

Assessment of Cell Proliferation (BrdU Incorporation Assay)

This method measures the rate of new DNA synthesis, which is indicative of cell proliferation.

• Cell Plating: Seed INS-1 cells in a 96-well plate at an appropriate density and allow them to adhere.

• Treatment: Treat the cells with varying concentrations of GKA50 or LY2121260 for a specified period (e.g., 24-72 hours).

• BrdU Labeling: Add 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic analog of thymidine, to the culture medium and incubate for a period (e.g., 2-24 hours) to allow for its incorporation into the DNA of proliferating cells.

• Fixation and Denaturation: Remove the labeling medium, fix the cells, and denature the DNA using an acid solution (e.g., HCl) to expose the incorporated BrdU.

• Antibody Incubation: Incubate the cells with a specific monoclonal antibody against BrdU.

• Secondary Antibody and Detection: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody. Following incubation and washing, add a substrate (e.g., TMB) that is converted by HRP into a colored product.

• Quantification: Measure the absorbance of the colored product using a microplate reader. The intensity of the color is directly proportional to the amount of BrdU incorporated, and thus to the level of cell proliferation.

Assessment of Apoptosis (Caspase-3 Activity Assay)

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

• Induction of Apoptosis: Culture INS-1 cells in high glucose conditions to induce apoptosis, in the presence or absence of GKA50 or LY2121260.

• Cell Lysis: Harvest the cells and lyse them using a chilled lysis buffer to release the cellular contents, including caspases.

• Incubation with Substrate: Add a specific caspase-3 substrate, such as DEVD-pNA (N-acetyl-Asp-Glu-Val-Asp-p-nitroanilide), to the cell lysate. In apoptotic cells, active caspase-3 will cleave this substrate.

• Detection: The cleavage of the substrate releases the chromophore p-nitroanilide (pNA), which can be quantified by measuring the absorbance at a specific wavelength (e.g., 405 nm) using a microplate reader.

• Analysis: The level of caspase-3 activity is directly proportional to the amount of pNA released and is indicative of the extent of apoptosis.

Conclusion

Both GKA50 and LY2121260 are effective allosteric activators of glucokinase that enhance glucose-stimulated insulin secretion and promote pancreatic beta-cell proliferation in vitro. The primary distinguishing characteristic identified in the reviewed literature is the anti-apoptotic effect of GKA50 in beta-cells under high glucose conditions, a property not shared by LY2121260.[1][2] This suggests that while both compounds can stimulate beta-cell growth, GKA50 may offer an additional advantage of preserving beta-cell mass, which is a critical consideration for the development of long-term therapeutic strategies for type 2 diabetes. The choice between these two compounds for research purposes will depend on the specific scientific question being addressed. For studies focused on the proliferative effects of glucokinase activation, both are suitable. However, for investigations into the potential of GKAs to protect against beta-cell death, GKA50 presents a more compelling profile based on current data.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

GKA50: A Comparative Efficacy Analysis Against Other Glucokinase Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the glucokinase activator (GKA) GKA50 with other notable compounds in its class. Glucokinase (GK) is a pivotal enzyme in glucose homeostasis, primarily expressed in the liver and pancreatic β-cells, where it functions as a glucose sensor.[1] GKAs are small molecules that allosterically activate GK, enhancing glucose-stimulated insulin (B600854) secretion (GSIS) and increasing hepatic glucose uptake, which makes them a promising therapeutic target for type 2 diabetes.[1][2] This document summarizes key efficacy data, details experimental methodologies, and visualizes relevant biological pathways to offer an objective assessment of GKA50's performance relative to other GKAs.

Quantitative Efficacy Comparison

The following tables summarize the in vitro potency and in vivo efficacy of GKA50 and other significant glucokinase activators. It is important to note that direct head-to-head comparisons in a single study are limited, and the data presented here are compiled from various sources. Variations in experimental conditions should be taken into account when interpreting these values.

In Vitro Potency of Glucokinase Activators

The in vitro potency of GKAs is commonly determined by their half-maximal effective concentration (EC50) in enzymatic assays. A lower EC50 value indicates higher potency.[1] The potency of GKAs is highly dependent on the glucose concentration used in the assay, as these compounds work by increasing the affinity of glucokinase for glucose.[3]

Glucokinase Activator	EC50 (nM)	Glucose Concentration (mM)	Activator Type	Source
GKA50	33	5	Not Specified	[3][4]
GKA50	22	Not Specified (Human GK)	Not Specified	[1]
AM-2394	60	Not Specified	Not Specified	[3]
MK-0941	240	2.5	Allosteric	[1][3]
65	10	[1][3]
TTP399	762	5	Hepatoselective	[1][3]
304	15	[1][3]
Dorzagliatin	See Note 1	Not Specified	Dual-acting	[3]
AZD1656	No in vitro EC50 data available	Not Specified	Not Specified	[3]

In Vivo Efficacy of Glucokinase Activators

The in vivo efficacy of GKAs is assessed in various animal models of type 2 diabetes and in human clinical trials. Key endpoints include reductions in fasting and postprandial glucose levels and changes in HbA1c.

Compound	Animal Model/Human Study	Dose	Key Findings
GKA50	High-fat diet-fed female Zucker rats	10 mg/kg, oral	Significant improvement in oral glucose tolerance.[5]
Wistar rats	3, 10, 30 mg/kg, oral	Dose-dependent decrease in blood glucose levels.[5]
Piragliatin	Patients with Type 2 Diabetes	25 mg and 100 mg, single dose	Dose-dependent reduction of fasting and postprandial plasma glucose.[5]
Dorzagliatin	Drug-naïve patients with Type 2 Diabetes (Phase 3 Trial)	75 mg, twice daily for 24 weeks	-1.07% change in HbA1c from baseline.[5]
TTP399	Umeå ob/ob mice	Not Specified	Not Specified
Patients with Type 2 Diabetes on metformin	800 mg, once daily for 6 months	-0.9% placebo-subtracted change in HbA1c from baseline.[6]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes involved, the following diagrams have been generated.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment [mdpi.com]

A Comparative Analysis of the Anti-Apoptotic Effects of GKA50 and Other Glucokinase Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-apoptotic properties of the glucokinase activator (GKA) GKA50 against other notable GKAs, including LY2121260, YH-GKA, and PSN-GK1. Glucokinase activators are a promising class of therapeutic agents for type 2 diabetes, not only for their ability to enhance glucose-stimulated insulin (B600854) secretion but also for their potential to preserve pancreatic β-cell mass by preventing apoptosis. This document synthesizes available experimental data to highlight the differential effects of these compounds on β-cell survival.

Key Findings

GKA50 exhibits significant anti-apoptotic effects in pancreatic β-cells subjected to glucotoxic conditions. This protective mechanism is a key differentiator from some other GKAs, such as LY2121260, which, despite promoting β-cell proliferation, does not confer the same level of protection against apoptosis. The anti-apoptotic action of GKA50 is primarily mediated through the activation of the pro-survival IRS-2/Akt signaling pathway and the subsequent inhibition of the pro-apoptotic protein BAD.[1][2] YH-GKA has also been shown to possess anti-apoptotic properties, functioning through the preservation of mitochondrial integrity and function.[1] Data on the direct anti-apoptotic effects of PSN-GK1, AZD1656, and Piragliatin in pancreatic β-cells is limited in the reviewed literature.

Quantitative Data Comparison

The following tables summarize the quantitative data on the anti-apoptotic and related effects of GKA50 and other GKAs based on in vitro studies on the rat insulinoma (INS-1) cell line.

Table 1: Effect of GKAs on INS-1 Cell Viability and Apoptosis under High Glucose Conditions

Treatment Condition	GKA Concentration (µM)	Cell Viability (%)	Apoptotic Cells (%)	Reference
Normal Glucose (5.5 mM)	0	100	3.5 ± 1.2	[3]
High Glucose (33.3 mM)	0	65 ± 4.5	25.8 ± 3.1	[3]
High Glucose (33.3 mM) + GKA50	1.2	88 ± 5.2	Not specified	[3]
High Glucose (glucotoxicity) + YH-GKA	Not specified	Increased	Reduced (Annexin-V stained cells)	[1]
High Glucose + LY2121260	Not specified	Not specified	No significant effect	[2][4]

Table 2: Comparative Efficacy of Glucokinase Activation

Compound	EC₅₀ for Glucokinase Activation	Reference
GKA50	33 nM (at 5 mM glucose)	[5]
PSN-GK1	130 ± 10 nM (at 5 mM glucose)	[6][7]
LY2121260	Not Available
YH-GKA	Not Available

Signaling Pathways

The anti-apoptotic effects of GKA50 and YH-GKA are mediated through distinct but potentially overlapping signaling pathways.

GKA50 Anti-Apoptotic Signaling Pathway

GKA50's protective effect against high glucose-induced apoptosis in INS-1 cells is well-documented.[2][3] Activation of glucokinase by GKA50 enhances glucose metabolism, which in turn stimulates the Insulin Receptor Substrate-2 (IRS-2) and Protein Kinase B (Akt) signaling cascade. Activated Akt then phosphorylates and inactivates the pro-apoptotic protein BAD (Bcl-2-associated death promoter), preventing it from sequestering the anti-apoptotic protein Bcl-xL and thereby promoting cell survival.[2]

GKA50 Anti-Apoptotic Signaling Pathway in β-Cells.

YH-GKA Anti-Apoptotic Signaling Pathway

YH-GKA also protects against glucotoxicity-induced apoptosis. Its mechanism involves the enhancement of mitochondrial function. By activating glucokinase, YH-GKA increases ATP production and maintains the mitochondrial membrane potential. This prevents the release of pro-apoptotic factors from the mitochondria. Furthermore, YH-GKA promotes the interaction between glucokinase and the Voltage-Dependent Anion-selective Channel protein (VDAC) on the mitochondrial membrane, which is thought to contribute to its anti-apoptotic effect.[1]

YH-GKA Anti-Apoptotic Signaling Pathway in β-Cells.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to assess the anti-apoptotic effects of glucokinase activators.

High Glucose-Induced Apoptosis in INS-1 Cells

Objective: To induce apoptosis in a pancreatic β-cell line to mimic glucotoxic conditions.

Protocol:

• Cell Culture: INS-1 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol (B42355) at 37°C in a humidified atmosphere of 5% CO₂.

• Induction of Apoptosis: To induce glucotoxicity, the culture medium is replaced with a high-glucose medium (e.g., 33.3 mM glucose) for a specified period (e.g., 48-72 hours). Control cells are maintained in a normal glucose medium (e.g., 5.5 mM or 11.1 mM glucose).

• Treatment: During the high-glucose incubation, cells are treated with various concentrations of the GKA being tested or a vehicle control.

Experimental workflow for assessing GKA effects.

Caspase-3 Activity Assay

Objective: To quantify the activity of caspase-3, a key executioner caspase in apoptosis.

Protocol:

• Cell Lysis: After treatment, cells are washed with PBS and lysed with a specific lysis buffer.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a standard method like the BCA assay.

• Caspase-3 Activity Measurement: A specific amount of protein from each lysate is incubated with a caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorogenic substrate).

• Detection: The cleavage of the substrate by active caspase-3 results in a colorimetric or fluorescent signal that is measured using a microplate reader. The signal intensity is proportional to the caspase-3 activity.

Western Blot Analysis for Apoptotic and Pro-Survival Proteins

Objective: To detect and quantify the expression levels of key proteins involved in the apoptotic signaling pathway, such as phosphorylated Akt (p-Akt), total Akt, BAD, and cleaved PARP.

Protocol:

• Protein Extraction and Quantification: As described in the Caspase-3 Activity Assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the target proteins (e.g., anti-p-Akt, anti-Akt, anti-BAD).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

Conclusion

The available evidence strongly suggests that GKA50 possesses a distinct and potent anti-apoptotic effect on pancreatic β-cells under glucotoxic stress, a property not universally shared by all glucokinase activators. This protective effect is mediated through the IRS-2/Akt signaling pathway. YH-GKA also demonstrates anti-apoptotic capabilities, primarily by preserving mitochondrial function. In contrast, LY2121260 appears to lack a significant anti-apoptotic effect. The differential anti-apoptotic profiles of these GKAs highlight the importance of considering not only the primary glucose-lowering efficacy but also the potential for β-cell preservation when developing novel therapies for type 2 diabetes. Further research is warranted to elucidate the anti-apoptotic potential and underlying mechanisms of other GKAs to build a more comprehensive comparative landscape.

References

• 1. Treatment with glucokinase activator, YH-GKA, increases cell proliferation and decreases glucotoxic apoptosis in INS-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of GKA50 and Metformin for the Treatment of Type 2 Diabetes

For Immediate Release

In the landscape of therapeutic options for type 2 diabetes (T2DM), the established first-line therapy, metformin (B114582), is now met with emerging novel agents. Among these is GKA50, a potent, small-molecule allosteric activator of the glucokinase (GK) enzyme. This guide provides a comprehensive comparison of the therapeutic potential of GKA50 and metformin, drawing upon available preclinical and clinical data to inform researchers, scientists, and drug development professionals.

Mechanism of Action: A Tale of Two Pathways

GKA50 and metformin employ distinct mechanisms to achieve glycemic control. GKA50 directly targets glucokinase, a key enzyme that acts as a glucose sensor in pancreatic β-cells and a gatekeeper of glucose metabolism in the liver.[1][2] By allosterically activating GK, GKA50 enhances glucose-stimulated insulin (B600854) secretion (GSIS) from β-cells and increases hepatic glucose uptake and glycogen (B147801) synthesis.[1][2] This dual action on the pancreas and liver offers a targeted approach to restoring glucose homeostasis.

Metformin, a biguanide, exhibits a more complex and multifaceted mechanism of action that is not yet fully elucidated.[3] Its primary effect is the reduction of hepatic glucose production (gluconeogenesis).[3][4] Metformin is also known to activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy metabolism, which contributes to improved insulin sensitivity in peripheral tissues like muscle.[3][4] Additionally, metformin has demonstrated effects on the gut microbiome and increases the secretion of glucagon-like peptide-1 (GLP-1), further contributing to its glucose-lowering effects.[4]

dot

GKA50 Signaling Pathway

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References

• 1. scispace.com [scispace.com]
• 2. Opposite effects of a glucokinase activator and metformin on glucose-regulated gene expression in hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

GKA50 Quarterhydrate: A Comparative Guide to Cross-Reactivity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of GKA50 quarterhydrate, a potent glucokinase activator, with other relevant alternatives. The focus is on its cross-reactivity and selectivity profile, supported by experimental data to inform research and development decisions.

Introduction to Glucokinase Activators and GKA50

Glucokinase (GK), or hexokinase IV, serves as a primary glucose sensor in the body, predominantly in pancreatic β-cells and hepatocytes. It plays a pivotal role in glucose homeostasis by catalyzing the phosphorylation of glucose to glucose-6-phosphate, the rate-limiting step in glycolysis. Glucokinase activators (GKAs) are a class of small molecules that bind to an allosteric site on the GK enzyme, enhancing its catalytic activity and increasing its affinity for glucose.[1][2] This mechanism leads to increased glucose-stimulated insulin (B600854) secretion (GSIS) from pancreatic β-cells and enhanced glucose uptake and glycogen (B147801) synthesis in the liver.[3]

GKA50 is a potent, small-molecule allosteric activator of glucokinase.[4] It has been shown to effectively lower the threshold for GSIS and enhance glucose metabolism, making it a valuable tool for studying glucose homeostasis and a potential therapeutic agent for type 2 diabetes.[5][6]

Comparative Analysis of In Vitro Potency

The efficacy of glucokinase activators is primarily determined by their half-maximal effective concentration (EC50) in glucokinase activation assays. A lower EC50 value indicates higher potency. The following table summarizes the in vitro potency of GKA50 and other notable GKAs. It is important to note that direct comparisons can be influenced by variations in experimental conditions, such as the glucose concentration used in the assay.

Compound	EC50 (Glucokinase Activation)	Glucose Concentration	Organism/System
GKA50 quarterhydrate	33 nM [4]	5 mM	Not Specified
22 nM [5]	Not Specified	Human
Dorzagliatin	Unique glucose-dependent kinetics; EC50 decreases at higher glucose concentrations[7][8]	3, 5, and 10 mM	Human
MK-0941	65 nM[9]	10 mM	Human
240 nM[9]	2.5 mM	Human
RO-28-1675	54 nM[8]	Not Specified	Not Specified
TTP399	762 nM[9]	5 mM	Not Specified
304 nM[9]	15 mM	Not Specified
Piragliatin	Data not readily available in a comparable format	-	-
AZD1656	Data not readily available in a comparable format	-	-
LY2121260	Data not readily available in a comparable format	-	-

Selectivity Profile of GKA50 Quarterhydrate

A critical aspect of a drug candidate's profile is its selectivity for the intended target over other related proteins, as off-target activity can lead to undesirable side effects.

Selectivity against Hexokinase Isoforms

Enzyme	GKA50 Activity	EC50 / IC50
Glucokinase (Hexokinase IV)	Activator	~22-33 nM [4][5]
Hexokinase I	Data not available	Data not available
Hexokinase II	Data not available	Data not available
Hexokinase III	Data not available	Data not available

For comparison, the GKA MK-0941 has been reported to have a 100-fold selectivity for glucokinase over other hexokinase isoforms.

Broader Kinase Selectivity

Comprehensive kinase selectivity profiling, where a compound is tested against a large panel of different kinases, is a standard practice in drug development to identify potential off-target interactions. The results of such a comprehensive kinase selectivity panel for GKA50 are not publicly available.[11]

Signaling Pathways

On-Target Signaling Pathway of GKA50 in Pancreatic β-Cells

GKA50 enhances glucose-stimulated insulin secretion through a well-defined pathway. By allosterically activating glucokinase, GKA50 increases the rate of glucose phosphorylation, leading to a rise in the ATP/ADP ratio. This closes ATP-sensitive potassium (KATP) channels, causing membrane depolarization and the opening of voltage-gated calcium channels. The subsequent influx of Ca2+ triggers the exocytosis of insulin-containing granules.

GKA50 On-Target Signaling Pathway

Conceptual Workflow for Investigating Off-Target Effects

While GKA50 is designed to be selective, all small molecules have the potential for off-target effects, especially at higher concentrations. Known class-wide side effects of some GKAs include an increased risk of hypoglycemia and effects on lipid metabolism.[7] A systematic approach is necessary to identify and characterize any such effects.

Workflow for Investigating Off-Target Effects

Experimental Protocols

In Vitro Glucokinase Activity Assay (Coupled Enzyme Assay)

This protocol describes a general method for measuring the activation of recombinant glucokinase by a test compound like GKA50. The assay couples the production of glucose-6-phosphate (G6P) by GK to the reduction of NADP+ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH), which can be monitored spectrophotometrically.[10]

Principle: Glucokinase + Glucose + ATP → Glucose-6-Phosphate + ADP G6P + NADP+ ---(G6PDH)--> 6-Phosphoglucono-δ-lactone + NADPH + H+

Materials:

• Recombinant human glucokinase

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Assay Buffer (e.g., 25 mM HEPES, pH 7.4, 50 mM KCl, 1 mM MgCl2, 1 mM DTT)

• ATP solution

• NADP+ solution

• Glucose solution

• GKA50 and other test compounds

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, a fixed concentration of glucose (e.g., 5 mM), ATP, and NADP+.

• Add G6PDH to the reaction mixture.

• Dispense the reaction mixture into the wells of a 96-well plate.

• Add the test compound (e.g., GKA50) at various concentrations to the appropriate wells. Include a vehicle control (e.g., DMSO).

• Initiate the reaction by adding recombinant glucokinase to all wells.

• Immediately begin monitoring the increase in absorbance at 340 nm over time in a kinetic mode. The rate of increase is proportional to the glucokinase activity.

Data Analysis:

• Calculate the initial reaction velocity (V) from the linear portion of the absorbance vs. time curve.

• Plot the reaction velocity against the log of the compound concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which is the concentration of the compound that produces 50% of the maximal activation.

Static Glucose-Stimulated Insulin Secretion (GSIS) Assay from Isolated Pancreatic Islets

This protocol assesses the effect of GKA50 on insulin secretion from isolated pancreatic islets in response to different glucose concentrations.

Materials:

• Isolated pancreatic islets (e.g., from mouse or human)

• Krebs-Ringer Bicarbonate Buffer (KRBH) supplemented with HEPES and BSA

• Low glucose KRBH solution (e.g., 2.8 mM glucose)

• High glucose KRBH solution (e.g., 16.7 mM glucose)

• GKA50 and other test compounds

• Culture dishes and tubes

• Incubator (37°C, 5% CO2)

• Centrifuge

• Insulin ELISA kit

Procedure:

• Culture isolated islets overnight to allow for recovery.

• Pre-incubate a group of hand-picked, size-matched islets (e.g., 10-15 islets per tube, in triplicate for each condition) in low glucose KRBH for 1-2 hours at 37°C.

• After pre-incubation, replace the low glucose buffer with fresh low glucose KRBH (with or without the test compound) and incubate for a defined period (e.g., 1 hour) to measure basal insulin secretion.

• Collect the supernatant for insulin measurement.

• Replace the buffer with high glucose KRBH (with or without the test compound) and incubate for another period (e.g., 1 hour) to measure stimulated insulin secretion.

• Collect the supernatant.

• Quantify the insulin concentration in the collected supernatants using an insulin ELISA kit.

Data Analysis:

• Calculate the amount of insulin secreted under basal (low glucose) and stimulated (high glucose) conditions for each treatment group.

• The stimulation index can be calculated as the ratio of insulin secreted at high glucose to that at low glucose.

• Compare the insulin secretion profiles in the presence and absence of the test compounds to determine their effect on GSIS.

Conclusion

GKA50 quarterhydrate is a highly potent activator of glucokinase. Based on the unique, non-conserved nature of the allosteric binding site, it is expected to be highly selective for glucokinase over other hexokinase isozymes. This high potency and anticipated selectivity make GKA50 a valuable research tool for investigating the role of glucokinase in glucose homeostasis and as a reference compound in the development of new therapeutic agents for type 2 diabetes. Further studies are warranted to fully characterize its off-target profile through comprehensive kinase and receptor screening. The provided experimental protocols offer a foundation for researchers to conduct their own comparative studies.

References

• 1. What are glucokinase activators and how do they work? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Effects of glucokinase activators GKA50 and LY2121260 on proliferation and apoptosis in pancreatic INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator Dorzagliatin in the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Comparative In Vitro Potency of GKA50 Against a Panel of Related Hexokinase Enzymes

This guide provides a detailed comparison of the in vitro potency of the glucokinase activator, GKA50, against a panel of related enzymes from the hexokinase family. Glucokinase (Hexokinase IV) is a principal enzyme in glucose metabolism and a key therapeutic target for type 2 diabetes.[1][2] GKA50 is a potent, small-molecule allosteric activator of glucokinase.[1][3] The following data and protocols are intended for researchers, scientists, and drug development professionals to objectively evaluate the performance of GKA50 relative to other glucokinase activators and its selectivity across hexokinase isozymes.

Quantitative Performance Comparison

The in vitro potency of GKA50 and other glucokinase activators is summarized below. The half-maximal effective concentration (EC50) is a standard measure of a compound's potency, with lower values indicating higher potency. It is important to note that the potency of glucokinase activators is highly dependent on the glucose concentration used in the assay.[4][5]

Table 1: In Vitro Potency of GKA50 and Other Glucokinase Activators

Compound	EC50 (nM)	Glucose Concentration (mM)	Activator Type
GKA50	33	5	Not Specified [4]
AM-2394	60	Not Specified	Not Specified[4]
MK-0941	240	2.5	Allosteric[4][5]
65	10
TTP399	762	5	Hepatoselective[4][6]
304	15
Dorzagliatin	See Note 1	Not Specified	Dual-acting[4][5]

Table 2: Activity Profile of GKA50 against Human Hexokinase Isozymes

The selectivity of GKA50 is a critical aspect of its pharmacological profile. Glucokinase activators like GKA50 bind to an allosteric site that is not conserved across other hexokinase isozymes, which suggests a high degree of selectivity.[2]

Enzyme	GKA50 Activity	EC50 / IC50
Glucokinase (Hexokinase IV)	Activator	33 nM [2]
Hexokinase I	Data not available	Data not available[2]
Hexokinase II	Data not available	Data not available[2]
Hexokinase III	Data not available	Data not available[2]

Experimental Protocols

The following is a representative protocol for determining the in vitro potency of a glucokinase activator using a spectrophotometric coupled enzyme assay.[4][6]

Objective: To measure the enzymatic activity of glucokinase in the presence of varying concentrations of an activator compound and determine its EC50 value.

Principle: Glucokinase (GK) catalyzes the phosphorylation of glucose to glucose-6-phosphate (G6P). This reaction is coupled with the oxidation of G6P by glucose-6-phosphate dehydrogenase (G6PDH), which concurrently reduces NADP+ to NADPH. The rate of NADPH production is directly proportional to the glucokinase activity and can be monitored by measuring the increase in absorbance at 340 nm.[5][6]

Materials and Reagents:

• Recombinant human glucokinase[6]

• GKA50 (or other test compounds)

• Assay Buffer (e.g., 25 mM HEPES, pH 7.1, 25 mM KCl, 5 mM MgCl2, 1 mM DTT)[7]

• Glucose[6]

• Adenosine triphosphate (ATP)[6]

• NADP+[6]

• Glucose-6-phosphate dehydrogenase (G6PDH)[6]

• 96-well microplate[5]

• Spectrophotometer (plate reader) capable of reading absorbance at 340 nm[5]

Procedure:

• Reagent Preparation: Prepare stock solutions of glucose, ATP, and NADP+ in the assay buffer. Prepare a stock solution of the test compound in DMSO and create serial dilutions to cover a range of concentrations.[4]

• Assay Setup: In a 96-well microplate, add the following to each well:

  • Reaction buffer

  • A fixed concentration of glucose (e.g., 5 mM)

  • A fixed concentration of ATP and NADP+

  • G6PDH

  • Varying concentrations of the test compound (including a DMSO vehicle control)[4]

• Reaction Initiation: Initiate the reaction by adding recombinant human glucokinase to each well.[4]

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-warmed to 30°C or 37°C and measure the absorbance at 340 nm at regular intervals (e.g., every minute) for a set duration (e.g., 30 minutes).[4][7]

Data Analysis:

• Calculate the initial reaction velocity (rate of change in absorbance) for each concentration of the test compound.[4]

• Plot the initial velocity against the logarithm of the test compound concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which is the concentration of the compound that produces 50% of the maximal activation.[6]

Visualizations

Glucokinase Signaling Pathway in Pancreatic β-Cells

Caption: Glucokinase signaling pathway in pancreatic β-cells.

Experimental Workflow for Glucokinase Activation Assay

Caption: Workflow for assessing GKA50's in vitro potency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Personal Protective Equipment and Handling Guidelines for GKA50 Quarterhydrate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This document provides essential, immediate safety and logistical information for handling GKA50 quarterhydrate, a potent glucokinase activator. Adherence to these guidelines is critical for minimizing risk and ensuring the integrity of your research.

While a specific Safety Data Sheet (SDS) for GKA50 quarterhydrate is not publicly available, this guidance is based on the safety protocols for similar glucokinase activators and general best practices for handling chemical compounds in a laboratory setting. It is imperative to supplement this information with a thorough risk assessment specific to your experimental conditions.

Personal Protective Equipment (PPE): A Tabulated Guide

The following table summarizes the recommended personal protective equipment for handling GKA50 quarterhydrate. Proper selection and use of PPE are the first line of defense against potential exposure.

Protection Type	Equipment	Specifications and Use Cases
Respiratory Protection	NIOSH-approved Respirator	A full-face respirator is recommended if there is a risk of aerosolization, if handling large quantities, or if experiencing any respiratory irritation. Ensure proper fit testing and cartridge selection for organic vapors and particulates.
Eye and Face Protection	Safety Goggles and Face Shield	Tightly fitting safety goggles with side-shields are mandatory to protect against dust particles and splashes. A face shield should be worn in conjunction with goggles when handling solutions or performing operations with a higher splash risk.[1]
Hand Protection	Chemical-Impermeable Gloves	Nitrile or other chemical-resistant gloves are required. Inspect gloves for any signs of degradation or puncture before use. For prolonged contact or when handling concentrated solutions, consider double-gloving.[2]
Body Protection	Laboratory Coat	A flame-resistant lab coat or impervious clothing should be worn to protect skin and personal clothing from contamination. Ensure the coat is fully buttoned.
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are required to protect against spills and falling objects.

Operational Plan: From Receipt to Use

A systematic approach to handling GKA50 quarterhydrate minimizes the risk of exposure and contamination.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store GKA50 quarterhydrate in a cool, dry, and well-ventilated area, away from incompatible materials.

• The container should be kept tightly sealed when not in use.

2. Preparation and Handling:

• All handling of GKA50 quarterhydrate powder should be conducted in a designated area, preferably within a chemical fume hood, to prevent the formation and inhalation of dust.

• Before handling, ensure all necessary PPE is donned correctly.

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Use dedicated and properly labeled glassware and equipment.

3. Spill Response:

• In the event of a spill, evacuate the immediate area and alert colleagues.

• For small powder spills, carefully cover with an absorbent material, such as vermiculite (B1170534) or sand, and then collect into a sealed container for disposal. Avoid raising dust.

• For liquid spills, absorb with a suitable inert material and place in a sealed container for disposal.

• Ventilate the area and decontaminate the spill surface according to your laboratory's standard operating procedures.

Disposal Plan: Responsible Waste Management

Proper disposal of GKA50 quarterhydrate and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All solid GKA50 quarterhydrate waste and solutions should be collected in a designated, labeled, and sealed hazardous waste container. Do not dispose of GKA50 quarterhydrate down the drain or in the regular trash.[3][4]

• Contaminated Materials: All disposable items that have come into contact with GKA50 quarterhydrate, such as gloves, weighing paper, and pipette tips, must be disposed of as hazardous chemical waste.

• Waste Segregation: Keep GKA50 quarterhydrate waste separate from other incompatible waste streams.

• Local Regulations: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal protective equipment when handling GKA50 quarterhydrate.

Caption: Workflow for GKA50 Quarterhydrate PPE Selection.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]